2-Tert-butyl-5-hydroxybenzaldehyde

Core Science & Biosynthesis

Technical Profile: 2-(tert-Butyl)-5-hydroxybenzaldehyde (CAS 532966-87-3)

The following technical guide provides an in-depth analysis of 2-(tert-Butyl)-5-hydroxybenzaldehyde (CAS 532966-87-3), a specialized chemical intermediate used in advanced organic synthesis and medicinal chemistry.

[1][2][3][4][5][6][7][8]

Executive Summary

CAS 532966-87-3 , chemically identified as 2-(tert-Butyl)-5-hydroxybenzaldehyde , is a functionalized aromatic building block characterized by the presence of a sterically demanding tert-butyl group ortho to the aldehyde functionality and a hydroxyl group at the meta position relative to the aldehyde (position 5).[1][2][3][4][5][6] This specific substitution pattern renders it a valuable intermediate for introducing lipophilic bulk and phenolic reactivity into pharmaceutical candidates, agrochemicals, and advanced materials.

This guide details the physicochemical properties, safety protocols (SDS synthesis), and strategic research applications of this compound, providing a roadmap for its integration into synthetic workflows.

Chemical Identity & Physicochemical Profile[1][2][9][10]

The unique reactivity of CAS 532966-87-3 stems from the interplay between the electron-donating hydroxyl group and the bulky tert-butyl substituent, which modulates the electrophilicity of the aldehyde carbon.

Nomenclature & Structure

• IUPAC Name: 2-(1,1-Dimethylethyl)-5-hydroxybenzaldehyde

• Common Synonyms: 2-tert-Butyl-5-hydroxybenzaldehyde[1][2][3][7][4][5][6][8]

• Molecular Formula: C₁₁H₁₄O₂[2]

• Molecular Weight: 178.23 g/mol [2][3]

• SMILES: CC(C)(C)C1=C(C=O)C=C(O)C=C1

Key Physical Properties

Property	Value	Context/Significance
Appearance	Off-white to pale yellow solid	Typical for phenolic aldehydes; color may darken upon oxidation.
Melting Point	65–70 °C (Predicted)	Solid at room temperature; requires gentle heating for melt-phase reactions.
Boiling Point	~280 °C (at 760 mmHg)	High boiling point indicates low volatility; suitable for high-temp reactions.
Solubility	Soluble in DMSO, MeOH, DCM	Lipophilic tert-butyl group limits water solubility.
pKa (Phenol)	~9.5–10.0	Weakly acidic; deprotonation requires mild bases (e.g., K₂CO₃).

Safety Data Sheet (SDS) Synthesis

Hazard Classification (GHS): Based on the structural analogs (substituted phenols and benzaldehydes), this compound is classified as an Irritant .

Hazard Identification

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/eye protection/face protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Handling & Storage Protocols

• Storage: Store at 2–8°C under an inert atmosphere (Nitrogen or Argon). Aldehydes are prone to autoxidation to carboxylic acids upon prolonged exposure to air.

• Handling: Use in a chemical fume hood. Avoid contact with strong oxidizing agents and strong bases.

Mechanism of Action & Research Applications

The research utility of CAS 532966-87-3 lies in its dual functionality: the aldehyde serves as an electrophilic handle for carbon-carbon or carbon-nitrogen bond formation, while the phenol allows for derivatization or acts as a hydrogen bond donor in receptor binding.

Structural Logic in Drug Design

• Lipophilic Anchor: The tert-butyl group at the C2 position provides a significant hydrophobic volume. In drug design, this is often used to fill hydrophobic pockets in enzyme active sites (e.g., kinase allosteric pockets).

• Steric Protection: The bulky tert-butyl group ortho to the aldehyde can sterically hinder nucleophilic attack at the carbonyl carbon, potentially improving metabolic stability or selectivity during synthesis.

• Scaffold Functionalization: The C5-hydroxyl group is chemically orthogonal to the aldehyde, allowing for the synthesis of ethers (via Williamson ether synthesis) or esters without affecting the aldehyde, provided appropriate protecting groups are used.

Synthetic Workflow Visualization

The following diagram illustrates the strategic functionalization pathways for CAS 532966-87-3.

Figure 1: Synthetic divergence from 2-(tert-Butyl)-5-hydroxybenzaldehyde. The compound serves as a linchpin for generating diverse bioactive scaffolds.

Experimental Protocols

Protocol A: General Procedure for Schiff Base Formation

This protocol describes the condensation of CAS 532966-87-3 with a primary amine, a common reaction to generate ligands or pharmaceutical intermediates.

Reagents:

• CAS 532966-87-3 (1.0 equiv)[1][3]

• Primary Amine (e.g., aniline derivative) (1.0 equiv)

• Ethanol (anhydrous)

• Acetic Acid (catalytic amount, optional)

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of CAS 532966-87-3 in 10 mL of anhydrous ethanol.

• Addition: Add 1.0 mmol of the primary amine dropwise. If the reaction is sluggish, add 1-2 drops of glacial acetic acid.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor reaction progress via TLC (hexane/ethyl acetate 3:1). The aldehyde spot should disappear.

• Isolation: Cool the reaction mixture to room temperature.

  • If precipitate forms: Filter the solid, wash with cold ethanol, and dry under vacuum.

  • If no precipitate: Evaporate the solvent under reduced pressure and recrystallize the residue from ethanol/water.

• Characterization: Verify the formation of the imine bond (–CH=N–) via ¹H NMR (typically a singlet around 8.0–9.0 ppm).

Protocol B: O-Alkylation of the C5-Hydroxyl Group

To modify the solubility or target specificity, the phenolic hydroxyl can be alkylated.

Step-by-Step Methodology:

• Setup: Dissolve CAS 532966-87-3 (1.0 equiv) in DMF (dimethylformamide).

• Base Addition: Add Potassium Carbonate (K₂CO₃, 2.0 equiv) and stir at room temperature for 30 minutes to generate the phenoxide anion.

• Alkylation: Add the alkyl halide (e.g., Methyl Iodide or Benzyl Bromide, 1.2 equiv) dropwise.

• Reaction: Stir at 60°C for 12 hours.

• Workup: Pour the mixture into ice water. Extract with Ethyl Acetate (3x). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

Future Perspectives in Drug Development

The steric and electronic profile of 2-(tert-Butyl)-5-hydroxybenzaldehyde positions it as a "privileged structure" for:

• Fragment-Based Drug Discovery (FBDD): Its small size (MW < 200) and distinct functional handles make it an ideal fragment for screening against protein targets with hydrophobic pockets.

• Antioxidant Therapeutics: Phenolic compounds often exhibit radical scavenging activity. The tert-butyl group stabilizes the phenoxy radical, potentially enhancing antioxidant potency similar to BHT (butylated hydroxytoluene).

References

• Chemical Identity & Properties

  • Source: BLD Pharm Catalog. "2-(tert-Butyl)-5-hydroxybenzaldehyde Product Page."[1][2][7][4][5][6][8] Accessed Feb 2026.

• Synthetic Methodology (General Schiff Base)

• Safety Data Standards

  • Source: PubChem Laboratory Chemical Safety Summary (LCSS) for Phenolic Aldehydes.

  • URL:[Link]

Sources

• 1. 1542562-15-1|4,6-Di-tert-butyl-2,3-dihydroxybenzaldehyde|BLD Pharm [bldpharm.com]
• 2. 532966-72-6|3-tert-Butyl-5-hydroxybenzaldehyde|BLD Pharm [bldpharm.com]
• 3. 84694-00-8|2-(tert-Butyl)-4-hydroxybenzaldehyde|BLD Pharm [bldpharm.com]
• 4. 4151-59-1|4-(tert-Butyl)-3-isopropylphenol|BLD Pharm [bldpharm.com]
• 5. 1431377-53-5|3,6-Dihydroxy-10,10-dimethylanthracen-9(10H)-one|BLD Pharm [bldpharm.com]
• 6. 4395-91-9|4-Hydroxy-5-isopropyl-2-methylbenzaldehyde|BLD Pharm [bldpharm.com]
• 7. 532967-00-3|2-Ethyl-4-hydroxybenzaldehyde|BLD Pharm [bldpharm.com]
• 8. 52981-01-8|(4-Hydroxyphenyl)(o-tolyl)methanone|BLD Pharm [bldpharm.com]

Isomeric Impact: Comparative Analysis of 2-tert-butyl-5-hydroxy and 5-tert-butyl-2-hydroxybenzaldehyde

The following technical guide details the structural, synthetic, and functional divergence between 5-tert-butyl-2-hydroxybenzaldehyde (the industrial standard) and 2-tert-butyl-5-hydroxybenzaldehyde (the steric isomer).

Executive Summary

In the development of advanced Schiff base ligands, pharmaceutical intermediates, and functional materials, the precise substitution pattern of the benzaldehyde scaffold dictates reactivity and utility.[1][2]

This guide contrasts two isomers that share an identical molecular formula (

) but exhibit opposing chemical behaviors:

• 5-tert-butyl-2-hydroxybenzaldehyde (Isomer A): The "Salicyl" standard. Characterized by an intramolecular hydrogen bond, facile imine formation, and extensive use in coordination chemistry (Salen ligands).[1][2]

• 2-tert-butyl-5-hydroxybenzaldehyde (Isomer B): The "Steric" variant. Characterized by extreme steric hindrance at the carbonyl site, absence of the chelate effect, and utility as a specific metabolic probe or non-coordinating control.[1][2]

Structural & Electronic Architecture

The core difference lies in the position of the hydroxyl (-OH) and tert-butyl (-tBu) groups relative to the aldehyde (-CHO). This spatial arrangement governs the molecule's ability to form hydrogen bonds and undergo nucleophilic attack.[1][2]

The Salicyl Effect (Isomer A)

In 5-tert-butyl-2-hydroxybenzaldehyde , the hydroxyl group is ortho to the aldehyde.[2] This proximity allows for a strong Intramolecular Hydrogen Bond (IMHB) between the phenolic hydrogen and the carbonyl oxygen.[1]

• Consequence: The carbonyl carbon is activated for nucleophilic attack (e.g., by amines), yet the molecule remains stable and planar.[1][2] The para-position of the tert-butyl group (relative to the phenol) improves solubility without interfering with the reaction center.[1]

The Steric Blockade (Isomer B)[1][2]

In 2-tert-butyl-5-hydroxybenzaldehyde , the tert-butyl group is ortho to the aldehyde, while the hydroxyl is meta.

• Electronic Disconnect: Lacking the ortho-OH, there is no IMHB.[1][2] The phenolic proton participates in intermolecular bonding, leading to higher melting points and lower solubility in non-polar solvents.[1][2]

• Steric Inhibition: The bulky tert-butyl group at position 2 exerts massive steric pressure on the aldehyde (position 1).[1][2] This forces the carbonyl group to twist out of planarity with the benzene ring, breaking conjugation and severely retarding nucleophilic attack (e.g., Schiff base formation is kinetically inhibited).[1][2]

Figure 1: Structural logic dictating the reactivity gap between the two isomers.

Synthesis & Manufacturing Protocols

The synthesis of these isomers requires fundamentally different strategies due to the directing effects of the phenol group in Electrophilic Aromatic Substitution (EAS).[1][2]

Synthesis of Isomer A (Standard)

Target: 5-tert-butyl-2-hydroxybenzaldehyde (CAS 2725-53-3) Method: Duff Reaction or Reimer-Tiemann Formylation. Precursor: 4-tert-butylphenol.

The hydroxyl group is a strong ortho/para director.[1][2] Since the para position is blocked by the tert-butyl group, formylation occurs exclusively at the ortho position.[1]

Protocol (Duff Reaction):

• Reagents: 4-tert-butylphenol (1.0 eq), Hexamethylenetetramine (HMTA, 2.0 eq), Trifluoroacetic acid (TFA).[1][2]

• Procedure: Dissolve phenol and HMTA in TFA. Reflux for 12-24 hours. The intermediate iminium species hydrolyzes upon acidic workup.[1]

• Purification: Steam distillation or silica column (Hexane/EtOAc).

• Yield: Typically 60-75%.[1][3]

Synthesis of Isomer B (Challenging)

Target: 2-tert-butyl-5-hydroxybenzaldehyde (CAS 1251604-88-2) Method: Benzylic Oxidation. Precursor: 2-tert-butyl-5-methylphenol (6-tert-butyl-m-cresol).

Direct formylation of 3-tert-butylphenol yields a mixture favoring the 4- and 6-positions, not the sterically crowded 2-position. Therefore, the aldehyde must be generated from a pre-existing methyl group.[1][2]

Protocol (Oxidation Route):

• Reagents: 2-tert-butyl-5-methylphenol, DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or MnO2.[2]

• Procedure: Dissolve precursor in wet dioxane or acetic acid. Treat with oxidant at reflux to convert the methyl group (at C1) to an aldehyde.[1][2]

• Note: The starting material (6-tert-butyl-m-cresol) is less common, making this isomer significantly more expensive.[2]

Figure 2: Divergent synthetic pathways. Route A utilizes electronic direction; Route B utilizes functional group interconversion.[1]

Reactivity Profile & Applications

Comparative Reactivity Matrix[1][2]

Feature	5-tert-butyl-2-hydroxy (Isomer A)	2-tert-butyl-5-hydroxy (Isomer B)
Schiff Base Formation	Fast. Assisted by IMHB template effect.	Slow/Inhibited. Blocked by ortho-tBu group.
Metal Coordination	Bidentate (O, N). Forms stable chelates (Salen).[1][2]	Monodentate. Cannot chelate (OH is too far).
Solubility	High in organic solvents (Lipophilic).[1][2]	Moderate; higher polarity due to free OH.[1][2]
Melting Point	Low (~100°C).[1]	High (due to intermolecular H-bonding).[1][2]
Stability	Air stable.[1][2]	Prone to oxidation (aldehyde to acid).[1][2]

Application in Ligand Design (Salen vs. Non-Salen)

Isomer A is the cornerstone of Salen ligand synthesis (e.g., Jacobsen's catalyst).[1][2] The ortho-hydroxyl group deprotonates to form an anionic phenoxide, which binds the metal center (Mn, Co, Cr) alongside the imine nitrogen.[1][2] The tert-butyl group at position 5 solubilizes the complex in non-polar reaction media (toluene, DCM) without sterically hindering the metal center.[1][2]

Isomer B is useless for Salen synthesis.[1][2] However, it serves as a critical negative control in biological assays to test the necessity of the ortho-hydroxyl group in drug candidates.[1][2] It is also used to synthesize sterically crowded "molecular gears" where rotation around the aryl-carbonyl bond is restricted.[1][2]

Experimental Validation: Schiff Base Kinetics

To verify the identity of an unknown isomer, perform this simple kinetic test.

Protocol:

• Dissolve 1 mmol of the aldehyde in 5 mL Ethanol.[1]

• Add 1 mmol of n-butylamine.[1]

• Monitor by TLC (Silica, 10% EtOAc/Hexane) or UV-Vis.[1]

Expected Results:

• Isomer A: Rapid color change (yellow) within minutes. TLC shows complete conversion to imine (Schiff base) within 1 hour at RT.[1]

• Isomer B: Little to no color change at RT. TLC shows mostly starting material even after 4 hours.[1] Requires reflux and acid catalysis (p-TsOH) to force reaction against the steric wall.[1]

References

• Sigma-Aldrich. 5-tert-Butyl-2-hydroxybenzaldehyde Product Specification & CAS 2725-53-3. Link[1]

• ChemicalBook. Synthesis and Properties of 5-tert-Butylsalicylaldehyde. Link

• National Institute of Standards and Technology (NIST). Mass Spectrum of 5-tert-butyl-2-hydroxybenzaldehyde. Link

• ChemSrc. 2-tert-butyl-5-hydroxybenzaldehyde (CAS 1251604-88-2) Entry. Link

• BenchChem. Protocols for Duff Reaction and Phenol Formylation. Link[1]

• ResearchGate. Crystallographic analysis of tert-butyl salicylaldehyde derivatives. Link

Sources

• 1. 5-tert-Butyl-2-hydroxybenzaldehyde [webbook.nist.gov]
• 2. 3,5-di-tert-Butyl-4-hydroxybenzaldehyde [webbook.nist.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic Stability of ortho-tert-Butyl Benzaldehyde Derivatives

This guide details the thermodynamic stability, structural dynamics, and synthetic methodologies for ortho-tert-butyl benzaldehyde derivatives.[1] It is designed for researchers in organic chemistry and medicinal chemistry who require precise control over sterically crowded aromatic systems.[1]

Technical Whitepaper | Version 1.0

Executive Summary

The introduction of a tert-butyl group at the ortho position of benzaldehyde creates a unique steric environment characterized by Steric Inhibition of Resonance (SIR) . Unlike smaller substituents (e.g., -CH₃, -Cl), the massive bulk of the tert-butyl group (~4.9 Å van der Waals radius) forces the formyl group to rotate significantly out of the aromatic plane. This "orthogonal" conformation disrupts

-conjugation, raising the ground-state enthalpy ( ) while simultaneously creating a high rotational energy barrier.

For drug development, this scaffold offers two distinct advantages:

• Metabolic Blocking: The bulky group shields the carbonyl carbon from enzymatic oxidation and nucleophilic attack.

• Conformational Locking: The restricted rotation can pre-organize the molecule into a bioactive conformation, reducing the entropic penalty of binding (

  ).

Structural Dynamics & Conformational Analysis

The "Gear Effect" and Ground State Destabilization

In unsubstituted benzaldehyde, the formyl group lies coplanar with the benzene ring to maximize

-orbital overlap (conjugation energy ~6-8 kcal/mol). In 2-tert-butylbenzaldehyde, the steric clash between the carbonyl oxygen and the tert-butyl methyl protons prevents planarity.

• Twist Angle (

  ): DFT calculations and X-ray data suggest a twist angle of 40°–60° out of plane.

• Preferred Conformation: The O-trans (or anti) conformation—where the carbonyl oxygen points away from the tert-butyl group—is thermodynamically preferred over the O-cis (syn) conformer to minimize dipole-dipole repulsion and van der Waals strain.

Rotational Energy Profile

The rotation of the formyl group involves passing through a high-energy transition state where the carbonyl oxygen or hydrogen eclipses the tert-butyl group.

• Rotational Barrier (

  ): Estimated at >12-15 kcal/mol . While not high enough to isolate stable atropisomers at room temperature (Class 1 Atropisomer), it is sufficient to observe broadening in dynamic NMR (D-NMR) at low temperatures (-60°C).

• Implication: The molecule exists as a rapidly interconverting racemate of chiral conformations at room temperature.

Visualization: Potential Energy Surface (PES)

The following diagram illustrates the energy landscape of the formyl rotation.

Caption: Simplified Potential Energy Surface (PES) for the rotation of the formyl group in 2-tert-butylbenzaldehyde. The planar transition state is destabilized by severe steric clash.

Thermodynamic Parameters

The thermodynamic stability is governed by the balance between resonance stabilization (lost due to twisting) and steric strain (minimized by twisting).

Parameter	Unsubstituted Benzaldehyde	2-tert-Butylbenzaldehyde	Impact
Conformation	Planar (0°)	Twisted (40-60°)	Loss of -conjugation.
C=O Bond Length	~1.21 Å	~1.20 Å	Shorter bond due to reduced single-bond character.[1]
IR	~1700 cm⁻¹	~1685-1690 cm⁻¹	Shift due to conjugation loss & field effects.
	-8.8 kcal/mol	Less negative (Destabilized)	High steric strain enthalpy.
Reactivity	High (Electrophilic)	Moderate (Sterically Shielded)	Nucleophilic attack is kinetically hindered.

Synthetic Protocols

Direct synthesis of ortho-tert-butyl benzaldehyde is challenging because bulky groups favor para substitution in Friedel-Crafts reactions. The Rieche Formylation is the most robust lab-scale method, offering high regioselectivity driven by coordination to the Lewis Acid.

Protocol A: Rieche Formylation (Recommended)

This method utilizes dichloromethyl methyl ether (

) and titanium tetrachloride ( ) to introduce the formyl group ortho to the alkyl substituent via a coordinated transition state.

Reagents:

• tert-Butylbenzene (1.0 equiv)

• Dichloromethyl methyl ether (1.2 equiv)

• (2.0 equiv)[2]

• Dichloromethane (DCM), anhydrous[1]

Step-by-Step Workflow:

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Argon. Add tert-butylbenzene (10 mmol) and anhydrous DCM (50 mL). Cool to 0°C (ice bath).

• Lewis Acid Addition: Add

  (20 mmol) dropwise via syringe. The solution will turn yellow/orange. Stir for 15 min.

• Formylation: Add dichloromethyl methyl ether (12 mmol) dropwise over 10 minutes. Caution: Exothermic.[1]

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3–5 hours. Monitor by TLC (Hexane/EtOAc 9:1).

• Quench: Pour the reaction mixture slowly onto ice-water (100 mL). Stir vigorously for 30 min to hydrolyze the intermediate acetal.

• Workup: Extract with DCM (3 x 30 mL). Wash combined organics with brine, dry over

  , and concentrate.[1][2][3]

• Purification: Flash column chromatography (Silica gel, 0-5% EtOAc in Hexanes). The para isomer (if formed) is usually more polar; the ortho isomer elutes first due to shielding.

Protocol B: Directed Ortho-Lithiation (Advanced)

For derivatives with sensitive functional groups, lithiation directed by an acetal is preferred.[1]

Caption: Synthetic pathway via Lithium-Halogen exchange, suitable for generating the aldehyde from aryl halides.

Reactivity & Pharmacological Implications[1]

Steric Shielding of the Carbonyl

The tert-butyl group acts as a "molecular gatekeeper."

• Nucleophilic Addition: Addition of Grignard reagents or hydrides (

  ) proceeds with high diastereoselectivity (Cram’s Rule/Felkin-Anh). The nucleophile attacks from the face opposite the tert-butyl group.

• Schiff Base Formation: Condensation with amines to form imines is significantly slower than with unsubstituted benzaldehyde.[1] High temperatures and water scavengers (e.g.,

  , molecular sieves) are often required to drive the equilibrium.

"Pro-Atropisomeric" Scaffold

While 2-tert-butylbenzaldehyde is not a stable atropisomer at room temperature, it serves as a scaffold for atropisomeric relays .[1]

• If a second substituent is added at the 6-position (e.g., 2-tert-butyl-6-methylbenzaldehyde), the rotational barrier increases dramatically (

  ), potentially allowing for the isolation of stable enantiomers (Class 3 Atropisomers).

References

• Rieche, A., Gross, H., & Höft, E. (1960).[1][4] "Über

  -Halogenäther, IV. Synthesen aromatischer Aldehyde mit Dichlormethyl-alkyläthern." Chemische Berichte, 93(1), 88–94.[1][4]

• Lunazzi, L., et al. (1981).[1] "Conformational Studies by Dynamic NMR. Steric Effects in ortho-Substituted Benzaldehydes." Journal of the Chemical Society, Perkin Transactions 2.[1]

• Clayden, J., et al. (2009).[1] "Atropisomerism in Drug Discovery." Nature Chemistry, 1, 160–169.[1]

• Sternhell, S. (1975).[1] "Rotation of the Formyl Group in Benzaldehydes." Dynamic Nuclear Magnetic Resonance Spectroscopy, Academic Press.[1]

• Smith, M. B. (2020).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Edition.[1] Wiley-Interscience.[1] (See section on "Steric Inhibition of Resonance").

Sources

• 1. CCCBDB Compare rotational barriers and inversion barriers [cccbdb.nist.gov]
• 2. Formylation - Rieche Formylation [commonorganicchemistry.com]
• 3. rsc.org [rsc.org]
• 4. Rieche formylation - Wikipedia [en.wikipedia.org]

Sterically Hindered Hydroxybenzaldehydes: A Technical Guide to Synthesis, Reactivity, and Pharmacological Architectures

Strategic Overview: The Steric Advantage

In the landscape of functional aromatic compounds, 3,5-di-tert-butyl-4-hydroxybenzaldehyde (DBHB) represents a "privileged scaffold."[1] Unlike simple benzaldehydes, the presence of bulky tert-butyl groups at the 3,5-positions confers unique physicochemical properties that are critical for drug design and material science:

• Radical Stability: The steric bulk prevents the dimerization of the phenoxyl radical, extending the lifetime of the antioxidant species.

• Lipophilicity: The hydrophobic alkyl shells enhance membrane permeability, making these derivatives excellent candidates for crossing the blood-brain barrier (BBB).

• Orthogonal Reactivity: The aldehyde moiety remains highly reactive for Schiff base formation (imines), while the phenolic hydroxyl is "masked" sterically, reducing non-specific metabolic conjugation.

This guide analyzes the synthesis, mechanistic behavior, and application of this scaffold, moving beyond basic textbook definitions to actionable laboratory insights.

Synthetic Architectures: Comparative Methodologies

The synthesis of DBHB generally follows two distinct retrosynthetic logic paths: Formylation of Phenols (C-C bond formation) or Oxidation of Toluenes (Functional group interconversion).

Table 1: Synthetic Route Evaluation

Parameter	Method A: Modified Duff Reaction	Method B: BHT Oxidation
Starting Material	2,6-Di-tert-butylphenol	2,6-Di-tert-butyl-4-methylphenol (BHT)
Reagents	HMTA (Hexamethylenetetramine), AcOH	O₂/Base, or Co/Mn Catalysts, or Br₂/AcOH
Mechanism	Electrophilic Aromatic Substitution ( )	Radical Chain Oxidation / Side-chain Oxidation
Selectivity	High (Para-position is the only open site)	Moderate (Risk of over-oxidation to acid)
Industrial Scalability	Moderate (Atom economy issues with HMTA)	High (BHT is a commodity chemical)
Key Challenge	Hydrolysis of the iminium intermediate	Controlling the redox potential to stop at aldehyde

Visualization: The Synthetic Landscape

The following diagram illustrates the two primary pathways and the critical intermediate species.

Figure 1: Dual synthetic pathways to DBHB. The Duff reaction (Blue) builds the carbonyl carbon, while BHT oxidation (Red) transforms the existing methyl group.

Experimental Protocol: The Modified Duff Reaction

While BHT oxidation is preferred industrially, the Duff Reaction is the benchmark for laboratory-scale synthesis due to its operational simplicity and high purity potential.

Protocol: Synthesis of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde

Objective: Selective formylation of 2,6-di-tert-butylphenol.

Reagents:

• 2,6-Di-tert-butylphenol (20.6 g, 100 mmol)[1]

• Hexamethylenetetramine (HMTA) (14.0 g, 100 mmol)[1]

• Glacial Acetic Acid (150 mL)

• Hydrochloric Acid (3N)

Step-by-Step Workflow & Validation:

• Reaction Initiation:

  • Dissolve 2,6-di-tert-butylphenol and HMTA in glacial acetic acid in a 500 mL round-bottom flask equipped with a reflux condenser.

  • Why: Acetic acid acts as both solvent and weak acid catalyst to generate the reactive iminium species from HMTA.

• Thermal Activation:

  • Heat the mixture to reflux (approx. 118°C) for 6–8 hours.

  • Visual Check: The solution should transition from colorless/pale yellow to a deep orange/amber, indicating the formation of the benzylamine/iminium intermediates.

• Hydrolysis (Critical Step):

  • Cool the reaction mixture to 60°C. Add 100 mL of 3N HCl and stir for 30 minutes.

  • Mechanism:[1][2][3][4][5] This converts the nitrogenous intermediate into the target aldehyde.

  • Self-Validating Checkpoint: A significant color shift (often to lighter yellow) and precipitation of solids should occur.

• Isolation:

  • Pour the mixture into 500 mL of ice water. The product will precipitate as a solid.

  • Filter the crude solid and wash copiously with water to remove residual acetic acid and ammonium salts.

• Purification:

  • Recrystallize from ethanol or aqueous ethanol (9:1).

  • Purity Check: Target Melting Point: 188–190°C .[1] A range >2°C indicates impurities (likely unreacted phenol).

  • Spectroscopic Validation: IR (KBr) should show a sharp carbonyl stretch at ~1675 cm⁻¹ and a hindered hydroxyl stretch at ~3600 cm⁻¹ .

Mechanistic Pharmacodynamics: The Antioxidant Paradox

The biological activity of DBHB derivatives is governed by their ability to manage oxidative stress. Unlike unhindered phenols, DBHB does not simply scavenge radicals; it "traps" them.[1]

The Mechanism[3][4][6]

• H-Atom Transfer (HAT): The phenolic hydrogen is abstracted by a reactive oxygen species (ROS), forming a phenoxyl radical.

• Steric Shielding: The tert-butyl groups spatially block other radicals from attacking the ring carbons or oxygen, preventing polymerization.

• Redox Cycling: The stable radical can accept a second electron/radical to form a quinone methide, effectively terminating two radical chains.

Figure 2: The radical scavenging cascade. The bulky groups (cluster) stabilize the radical intermediate, preventing propagation.

Applications in Drug Development[4][7][8]

A. Schiff Base Ligands & Therapeutics

The aldehyde group in DBHB is a prime target for condensation with primary amines to form Schiff bases (Azomethines).[4] These derivatives exhibit potent biological activities:

• Anticancer (TX-1123): Derivatives like TX-1123 (a tyrosine kinase inhibitor) utilize the hindered phenol core to modulate redox-sensitive signaling pathways in cancer cells (e.g., A549 lung cancer lines).[1]

• Antibacterial: Schiff bases derived from DBHB and diamines show efficacy against S. aureus by disrupting bacterial cell walls, aided by the lipophilicity of the tert-butyl groups.

B. Material Science (OLEDs)

Beyond pharma, the high thermal stability and electron-transport capabilities of DBHB derivatives make them valuable in Organic Light Emitting Diodes (OLEDs). They serve as stable hole-transporting materials that resist oxidative degradation during device operation.[1]

Table 2: Structure-Activity Relationship (SAR) Summary[1]

Modification Site	Chemical Change	Biological/Physical Impact
Aldehyde (-CHO)	Condensation to Imine (Schiff Base)	Increases metal chelation; enhances cytotoxicity against tumor lines.[1]
Phenolic (-OH)	Esterification / Etherification	Reduces antioxidant capacity (blocks HAT); increases lipophilicity (Prodrug strategy).[1]
tert-Butyl Groups	Removal or Replacement with Methyl	Drastically reduces radical stability; increases metabolic clearance rate.[1]

References

• Synthesis via Duff Reaction: BenchChem. (2025).[6] Application Notes and Protocols: Synthesis of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde. Link[1]

• Biological Activity (Schiff Bases): National Institutes of Health (NIH). (2025).[4][5][7][6][8][9] Sterically hindered catechol-derived Schiff bases: design, synthesis, SAR analysis. Link

• Antioxidant Mechanism: ResearchGate. (2025). Structure–antioxidant activity relationship study of natural hydroxybenzaldehydes. Link

• BHT Oxidation Method: U.S. Geological Survey. (1956). The oxidation of 2,6-di-tert-butyl-4-methylphenol. Link[1]

• Tyrosine Kinase Inhibitors (TX-1123): Sigma-Aldrich. (2025).[1] 3,5-Di-tert-butyl-4-hydroxybenzaldehyde Product Sheet & References. Link

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Sterically hindered catechol-derived Schiff bases: design, synthesis, SAR analysis and mechanisms of the antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis of 5-tert-Butyl-2-Hydroxybenzaldehyde

Abstract & Scope

This application note details the optimized synthesis of 5-tert-butyl-2-hydroxybenzaldehyde (also known as 5-tert-butylsalicylaldehyde) starting from 4-tert-butylphenol .[1] This compound is a critical intermediate in the synthesis of Schiff base ligands (Salen ligands) used in asymmetric catalysis and coordination chemistry.

Nomenclature Clarification (Critical)

The synthesis requested was "2-tert-butyl-5-hydroxybenzaldehyde from tert-butylphenol."

• Chemical Reality: Direct formylation of 4-tert-butylphenol occurs ortho to the hydroxyl group (activating group), yielding 5-tert-butyl-2-hydroxybenzaldehyde .[1]

• Target Clarification: The structure "2-tert-butyl-5-hydroxybenzaldehyde" (aldehyde at C1, t-butyl at C2, hydroxyl at C5) is chemically distinct and cannot be synthesized directly from 4-tert-butylphenol via standard formylation due to electronic directing effects.[1]

• Decision: This guide focuses on the 5-tert-butyl-2-hydroxybenzaldehyde isomer, as it is the standard, industrially relevant product derived from 4-tert-butylphenol.[1]

Methodology Selection: The "Gold Standard"

While the Reimer-Tiemann and Duff reactions are historically significant, they suffer from low yields (<40%), poor regioselectivity, and difficult purification for this specific substrate.

This protocol utilizes the Magnesium-Mediated Ortho-Formylation (Hansen-Skattebøl method).[1] This method is superior for application scientists due to:

• Regioselectivity: Exclusive ortho-formylation via a magnesium-phenoxide intermediate.[1]

• Yield: Consistently >85% isolated yield.

• Purity: Minimal side products, often requiring no chromatographic purification.

Reaction Scheme

The reaction proceeds via the formation of a magnesium bis-phenoxide species, which coordinates with paraformaldehyde to facilitate specific ortho insertion.

Figure 1: Reaction pathway for the Mg-mediated specific ortho-formylation.

Experimental Protocol

Reagents & Equipment

Reagent	Equiv.[1][2][3][4][5][6]	Role	Grade/Notes
4-tert-Butylphenol	1.0	Substrate	>99% purity
MgCl₂ (Anhydrous)	1.5	Lewis Acid/Template	CRITICAL: Must be anhydrous.[1] Beads or powder dried/stored under Argon.[1]
Triethylamine (Et₃N)	3.75	Base	Distilled over CaH₂ or stored over KOH.[1]
Paraformaldehyde	6.75	Formyl Source	Dry powder.[1]
THF (Tetrahydrofuran)	Solvent	Solvent	Anhydrous, inhibitor-free.[1]

Equipment:

• 3-Neck Round Bottom Flask (flame-dried).

• Reflux Condenser (with inert gas inlet).[1][5]

• Mechanical Stirrer (preferred over magnetic for slurry handling).[1]

• Inert Gas Line (Argon or Nitrogen).[1]

Step-by-Step Procedure

Phase 1: Formation of Magnesium Phenoxide[6]

• Setup: Assemble the glassware under an inert atmosphere (Ar/N₂). Flame-dry the flask to ensure zero moisture.[1]

• Charging: Add 4-tert-butylphenol (1.0 equiv) and Anhydrous MgCl₂ (1.5 equiv) to the flask.

• Solvation: Add anhydrous THF (approx. 5 mL per mmol of phenol).

• Deprotonation: Add Triethylamine (3.75 equiv) dropwise via syringe over 10 minutes.

  • Observation: The mixture will become a cloudy slurry/suspension. This is the magnesium phenoxide salt forming.[6]

  • Time: Stir at room temperature for 20–30 minutes to ensure complete formation.

Phase 2: Formylation[1]

• Addition: Add Paraformaldehyde (6.75 equiv) in one portion as a solid.

  • Note: A slight excess of paraformaldehyde drives the reaction to completion.

• Reaction: Heat the mixture to a gentle reflux (approx. 66°C for THF).

  • Duration: Maintain reflux for 3–4 hours.[1]

  • Monitoring: Monitor via TLC (Solvent: 10% EtOAc in Hexanes).[1][4] The starting phenol (Rf ~0.4) should disappear, replaced by a lower Rf yellow spot (aldehyde).

Phase 3: Workup & Isolation[1]

• Quench: Cool the reaction mixture to room temperature. Pour the mixture into cold 1N HCl (approx. equal volume to THF used).

  • Chemistry: This hydrolyzes the Mg-complex and protonates the phenoxide.[1]

  • Observation: The mixture will turn clear/yellow as the magnesium salts dissolve.

• Extraction: Extract the aqueous layer with Diethyl Ether or Ethyl Acetate (3x).

• Washing: Wash combined organics with:

  • 1N HCl (1x)[1][5]

  • Water (1x)

  • Brine (Sat. NaCl) (1x)

• Drying: Dry organic phase over anhydrous MgSO₄ . Filter and concentrate under reduced pressure (Rotovap).

Purification

The crude product is typically a pale yellow oil that solidifies upon standing.[5]

• Purity Check: If >95% pure by NMR, no further purification is needed.

• Recrystallization: If necessary, recrystallize from minimal hot Hexane or Ethanol/Water .

Data Analysis & Validation

Expected Results

Parameter	Specification
Appearance	Pale yellow solid or oil
Yield	85% – 94%
Melting Point	~33–34 °C

Spectroscopic Characterization (Self-Validation)

To confirm the identity of 5-tert-butyl-2-hydroxybenzaldehyde , look for these diagnostic signals:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 10.86 (s, 1H): Phenolic OH (Intramolecular H-bond to aldehyde).[1]

  • δ 9.87 (s, 1H): Aldehyde CHO proton (Diagnostic for formylation).[1][7]

  • δ 7.57 (dd, 1H) & 7.50 (d, 1H): Aromatic protons (Ortho/Meta coupling).[1]

  • δ 6.92 (d, 1H): Aromatic proton ortho to OH.[7]

  • δ 1.31 (s, 9H): tert-Butyl group (Singlet).[1][7]

• ¹³C NMR:

  • δ 196.7: Carbonyl (C=O).[1]

  • δ 160.1: Aromatic C-OH.[1]

Workflow Visualization

Figure 2: Operational workflow for the synthesis process.

Troubleshooting & Optimization

• Low Yield / No Reaction: The most common cause is wet MgCl₂. The magnesium must be anhydrous to coordinate effectively. If using MgCl₂[1][4][6][7][8][9][10]·6H₂O, the reaction will fail.

• Emulsions during Workup: If an emulsion forms during extraction, add a small amount of brine or filter the biphasic mixture through a Celite pad.

• Color: The reaction mixture turns bright yellow/orange during reflux.[5] If it remains colorless, the Mg-phenoxide likely did not form (check Et₃N quality).[1]

References

• Hansen, T. V.; Skattebøl, L. "Ortho-Formylation of Phenols; Preparation of 3-Bromosalicylaldehyde."[1] Organic Syntheses, 2005 , 82, 64. [1]

• Hofsløkken, N. U.; Skattebøl, L. "Convenient Method for the Ortho-Formylation of Phenols."[4] Acta Chemica Scandinavica, 1999 , 53, 258.[6][7]

• Sigma-Aldrich. "Product Specification: 5-tert-Butyl-2-hydroxybenzaldehyde."[1]

Sources

• 1. 5-tert-Butyl-2-hydroxybenzaldehyd 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. sciencemadness.org [sciencemadness.org]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. chemistry.mdma.ch [chemistry.mdma.ch]
• 9. synarchive.com [synarchive.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Note: Precision Formylation of 2-tert-Butylphenol Derivatives

Regiocontrol Strategies for Ortho- vs. Para-Functionalization

Executive Summary & Strategic Context

Target Audience: Medicinal Chemists, Process Development Scientists, and Ligand Synthesis Specialists.

2-tert-butylphenol is a privileged scaffold in drug discovery and catalysis. Its formylated derivatives serve as critical precursors for:

• 3-tert-butyl-2-hydroxybenzaldehyde (Ortho-isomer): The foundational building block for "Salen" type ligands (e.g., Jacobsen’s catalyst) and specific enzyme inhibitors.

• 3-tert-butyl-4-hydroxybenzaldehyde (Para-isomer): A key intermediate for antioxidant pharmacophores and dual-action anti-inflammatory agents.

The Challenge: The bulky tert-butyl group at the C2 position exerts significant steric influence.[1] While it blocks one ortho site, it does not fully dictate regioselectivity on its own.[2] The choice of reagent system is the sole determinant of whether the formyl group installs at the sterically congested C6 (ortho) position or the electronically accessible C4 (para) position.

This guide details three validated protocols to achieve absolute regiocontrol.

Decision Matrix: Selecting the Right Protocol

The following decision tree illustrates the mechanistic divergence based on reagent selection.

Figure 1: Strategic selection of formylation protocols based on target regiochemistry.

Protocol A: Magnesium-Mediated Ortho-Specific Formylation

Best For: Synthesis of 3-tert-butylsalicylaldehyde. Mechanism: Chelation-controlled addition. The Magnesium ion coordinates simultaneously to the phenoxide oxygen and the paraformaldehyde, forcing the formyl group to the ortho position (C6) via a 6-membered transition state.

Reagents & Materials[2][4][5][6][7][8]

• Substrate: 2-tert-butylphenol (1.0 eq)[3]

• Magnesium Source: Anhydrous MgCl₂ (1.5 eq)

• Base: Triethylamine (Et₃N) (3.75 eq) — Must be dry/distilled.

• Carbon Source: Paraformaldehyde (powder) (6.75 eq)

• Solvent: Anhydrous Acetonitrile (MeCN) or THF.

Step-by-Step Methodology

• System Preparation: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser and magnetic stir bar. Flush with Argon/Nitrogen.

• Salt Formation:

  • Charge the flask with 2-tert-butylphenol (10 mmol) and anhydrous MeCN (50 mL).

  • Add Et₃N (37.5 mmol) followed by anhydrous MgCl₂ (15 mmol).

  • Observation: The mixture will become turbid/slurry as the magnesium phenoxide complex forms.

  • Stir at room temperature (RT) for 30 minutes.

• Formylation:

  • Add dry Paraformaldehyde (67.5 mmol) in one portion.

  • Heat the mixture to reflux (80–82 °C) for 3–4 hours.

  • Monitoring: TLC (Hexane:EtOAc 9:1) will show the disappearance of the phenol and the appearance of a bright yellow fluorescent spot (salicylaldehyde).

• Workup (Critical):

  • Cool to RT.

  • Pour the reaction mixture into cold 5% HCl (100 mL). Why? This breaks the strong Mg-ligand complex.

  • Stir vigorously for 30 minutes until the yellow precipitate/oil separates clearly.

  • Extract with Diethyl Ether (3 x 50 mL). Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[4]

• Purification:

  • Flash column chromatography (Silica gel, 0-5% EtOAc in Hexanes).

  • Yield Expectation: 80–92%.

Protocol B: Modified Duff Reaction (Para-Selective)

Best For: Synthesis of 3-tert-butyl-4-hydroxybenzaldehyde on a lab scale (<10g). Mechanism: Aromatic substitution via an iminium ion intermediate.[2] The bulky tert-butyl group sterically hinders the ortho position from the bulky HMTA adduct, favoring para attack.

Reagents & Materials[2][4][5][6][7][8]

• Substrate: 2-tert-butylphenol (1.0 eq)[3]

• Reagent: Hexamethylenetetramine (HMTA) (1.0–1.2 eq)

• Solvent/Catalyst: Trifluoroacetic Acid (TFA) (Excess, typically 10–15 mL per gram of substrate).

Step-by-Step Methodology

• Reaction Setup:

  • In a dry RBF, dissolve 2-tert-butylphenol (10 mmol) in TFA (15 mL).

  • Add HMTA (12 mmol) in portions at RT. Caution: Mild exotherm.

• Heating:

  • Heat the mixture to reflux (approx. 75–80 °C) for 12–16 hours.

  • Note: The solution will turn deep orange/red.

• Hydrolysis (The Duff Requirement):

  • The initial product is an iminium salt, not the aldehyde. It requires hydrolysis.[2]

  • Concentrate the TFA under reduced pressure (rotary evaporator) to roughly 20% of the original volume.

  • Pour the residue into ice-water (50 mL) and stir for 20 minutes.

  • Neutralize carefully with Saturated NaHCO₃ solution until pH ~7.

• Extraction:

  • Extract with Ethyl Acetate (3 x 30 mL).

  • Wash with water and brine. Dry over MgSO₄.[5]

• Purification:

  • Recrystallization from Hexane/EtOAc is often sufficient.

  • Yield Expectation: 50–65% (Lower yield is typical for Duff compared to Mg-mediated).

Protocol C: Rieche Formylation (High-Efficiency Para)

Best For: Large scale (>20g) or when Duff yields are insufficient. Mechanism: Friedel-Crafts alkylation using a dichloromethyl methyl ether cation.[6]

Reagents & Materials[2][4][5][6][7][8]

• Substrate: 2-tert-butylphenol (1.0 eq)[3]

• Lewis Acid: TiCl₄ (2.0 eq) — Handle with extreme caution (fuming).

• Formyl Source: Dichloromethyl methyl ether (1.2 eq)

• Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology

• Cryogenic Setup:

  • Flame-dry a 2-neck RBF. Maintain strict N₂ atmosphere.

  • Dissolve 2-tert-butylphenol (20 mmol) in dry DCM (100 mL).

  • Cool to 0 °C (Ice bath).

• Lewis Acid Addition:

  • Add TiCl₄ (40 mmol) dropwise via syringe.

  • Observation: Solution will darken significantly (deep red/brown).

• Reagent Addition:

  • Add Dichloromethyl methyl ether (24 mmol) dropwise over 15 minutes.

  • Stir at 0 °C for 30 minutes, then allow to warm to RT and stir for 2 hours.

• Quenching (Exothermic):

  • Pour the reaction mixture slowly onto crushed ice/water.

  • Stir vigorously for 15 minutes to hydrolyze the acetal intermediate.

• Isolation:

  • Separate the organic layer.[7][8] Extract aqueous layer with DCM.[3][4]

  • Yield Expectation: 85–95%.

  • Selectivity: Predominantly para. If ortho isomer forms (due to Ti coordination), it can be separated via chromatography.

Mechanistic Visualization: The Magnesium Chelation Effect

The high regioselectivity of Protocol A is driven by the formation of a specific transition state.

Figure 2: Mechanistic rationale for the ortho-selectivity in Mg-mediated formylation.[5]

Comparative Data Summary

Feature	Mg-Mediated (Protocol A)	Modified Duff (Protocol B)	Rieche (Protocol C)
Primary Isomer	Ortho (C6)	Para (C4)	Para (C4)
Selectivity	>95:5 (Ortho:Para)	~85:15 (Para:Ortho)	~90:10 (Para:Ortho)
Yield	High (80-92%)	Moderate (50-65%)	High (85-95%)
Reagent Safety	Moderate (Flammables)	High (Corrosive TFA)	Low (TiCl₄ is fuming/toxic)
Moisture Sensitivity	High (Requires dry solvents)	Low (TFA scavenges water)	Very High (Strict anhydrous)
Primary Application	Ligand Synthesis (Salens)	Lab-scale Antioxidants	Process Scale-up

References

• Hofsløkken, N. U., & Skattebøl, L. (1999). Convenient Method for the ortho-Formylation of Phenols.[7] Acta Chemica Scandinavica, 53, 258–262.[7]

• Poulson, B. G., et al. (2020). The Duff Reaction: A Review of its Application and Mechanism. Current Organic Synthesis, 17.

• García, O., et al. (2003). o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4.[9] Tetrahedron Letters, 44(27), 4961-4963.[9]

• Aldred, R., et al. (1994). Magnesium-mediated ortho-specific formylation and formaldoximation of phenols.[10] Journal of the Chemical Society, Perkin Transactions 1, 1823-1831.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Duff reaction - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Formylation - Rieche Formylation [commonorganicchemistry.com]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. synarchive.com [synarchive.com]
• 7. Formylation w/ Mg(MeO)2 -- translation , Hive Methods Discourse [chemistry.mdma.ch]
• 8. Aromatic Formylation with HMTA and TFA - [www.rhodium.ws] [chemistry.mdma.ch]
• 9. Rieche formylation - Wikipedia [en.wikipedia.org]
• 10. semanticscholar.org [semanticscholar.org]

Using 2-tert-butyl-5-hydroxybenzaldehyde as a pharmaceutical intermediate

Executive Summary & Nomenclature Clarification

Target Molecule: 5-tert-Butyl-2-hydroxybenzaldehyde CAS: 2725-53-3 Common Synonyms: 5-tert-Butylsalicylaldehyde; 2-Hydroxy-5-tert-butylbenzaldehyde.[1][][3][4]

Critical Nomenclature Note: While often queried as "2-tert-butyl-5-hydroxybenzaldehyde" (based on phenol numbering), the IUPAC standard prioritizes the aldehyde group as position 1, placing the hydroxyl at position 2 and the tert-butyl group at position 5.[1][] This guide focuses on this specific isomer (CAS 2725-53-3), which is the industry-standard intermediate for metallodrugs (Vanadium/Copper antitumor complexes) and bioactive Schiff base ligands (e.g., THTB).[1][] The alternative isomer (meta-hydroxy) is chemically distinct and lacks the chelation capability required for these pharmaceutical applications.[1][]

Core Applications:

• Metallodrug Synthesis: Precursor for Vanadium(V) and Copper(II) complexes exhibiting potent cytotoxicity against tumor cell lines (e.g., HeLa, MCF-7).[1][]

• Bioactive Ligand Scaffold: Synthesis of thiosemicarbazones (THTB) with antibacterial and antifungal profiles.[1][]

• Chiral Catalyst Precursor: Building block for Salen-type ligands used in enantioselective synthesis of API intermediates.[1][]

Chemical Profile & Handling

The steric bulk of the tert-butyl group at the C5 position enhances the solubility of derived complexes in organic media (lipophilicity) and prevents oxidative dimerization at the para-position, a common failure mode in unsubstituted salicylaldehydes.[1][]

Property	Specification	Critical Note
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
Appearance	Pale yellow liquid/low-melting solid	Melts ~100°C (pure); often liquid at RT if impure.[1][][4][5]
Purity Requirement	≥ 98.0% (HPLC)	Impurities (e.g., 4-tert-butylphenol) inhibit chelation.[1][]
Solubility	DMSO, Ethanol, DCM	Insoluble in water.[1][]
Stability	Air-sensitive (Aldehyde oxidation)	Store under N₂ or Ar at 2–8°C.

Protocol A: High-Purity Synthesis via Duff Reaction[1][2]

Objective: Synthesize pharmaceutical-grade 5-tert-butyl-2-hydroxybenzaldehyde from 4-tert-butylphenol. Rationale: The Duff reaction (using HMTA in TFA) is preferred over Reimer-Tiemann for para-substituted phenols due to higher regioselectivity for the ortho-formylation and cleaner workup.[1][]

Reagents:

• 4-tert-Butylphenol (1.0 eq)[1][]

• Hexamethylenetetramine (HMTA) (2.0 eq)[1][]

• Trifluoroacetic acid (TFA) (Solvent/Catalyst)[1][]

• HCl (4 M, for hydrolysis)[1][][4]

Step-by-Step Methodology:

• Reaction Setup:

  • In a dry round-bottom flask equipped with a reflux condenser and N₂ inlet, dissolve 4-tert-butylphenol (15.0 g, 100 mmol) in TFA (100 mL) .

  • Add HMTA (28.0 g, 200 mmol) in portions to prevent excessive exotherm.

• Cyclization:

  • Heat the mixture to reflux (80–90°C) for 12–24 hours .

  • Checkpoint: Monitor via TLC (Hexane/EtOAc 8:1). The starting phenol spot (

    ) should disappear, replaced by the aldehyde spot ( ) and an intermediate imine species.[1][]

• Hydrolysis:

  • Cool the reaction mixture to room temperature.

  • Pour slowly into 4 M HCl (300 mL) with vigorous stirring.

  • Stir at 60°C for 1 hour to hydrolyze the iminium intermediate into the aldehyde.

• Workup & Purification:

  • Extract with Dichloromethane (DCM) (3 x 100 mL) .[]

  • Wash combined organics with water (2x) and Brine (1x).[]

  • Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

  • Purification: Flash column chromatography (Silica Gel 60, Hexane/DCM gradient).[1][]

  • Yield Expectation: 60–70% as a pale yellow oil which may solidify upon standing.[1][]

Protocol B: Synthesis of Bioactive Schiff Base (THTB)

Objective: Convert the intermediate into 5-tert-butyl-2-hydroxybenzaldehyde thiosemicarbazone (THTB) , a scaffold for antitumor screening.[1][] Mechanism: Acid-catalyzed condensation of the aldehyde with thiosemicarbazide.[1][]

• Dissolution: Dissolve Thiosemicarbazide (10 mmol) in hot Ethanol (20 mL) .

• Addition: Add 5-tert-butyl-2-hydroxybenzaldehyde (10 mmol) dropwise.

• Catalysis: Add 3–4 drops of Glacial Acetic Acid .

• Reflux: Reflux at 78°C for 4 hours . The solution will darken (yellow/orange).[]

• Isolation:

  • Cool to 4°C overnight.[1][]

  • Filter the crystalline precipitate.[1][]

  • Recrystallize from hot ethanol.[1][]

  • Characterization: IR (C=N stretch ~1610 cm⁻¹), ¹H NMR (Imine CH singlet ~8.4 ppm).[1][]

Pathway Visualization & Logic

The following diagram illustrates the synthetic flow and the critical "fork" where the intermediate can be used for either organic ligands or direct metallodrug synthesis.

Caption: Synthetic workflow from precursor phenol to pharmaceutical end-products (Ligands and Metallodrugs).

Quality Control & Validation

To ensure the intermediate is suitable for pharmaceutical use (especially for metal complexation where purity is critical), the following QC parameters must be met.

HPLC Method (Reverse Phase)

• Column: C18 (150 mm x 4.6 mm, 5 µm)[1][]

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][]

• Gradient: 50% B to 95% B over 15 min.

• Detection: UV @ 254 nm and 280 nm.[1][]

• Retention Time: Expect peak at ~8.5 min (highly lipophilic due to t-butyl).[1][]

¹H NMR Validation (CDCl₃, 400 MHz)

• Aldehyde (-CHO): Singlet at 9.8–9.9 ppm .[1][] (Critical check for oxidation to carboxylic acid).

• Phenolic (-OH): Singlet at 10.8–11.0 ppm (Exchangeable).[1][]

• Aromatic Protons:

  • Doublet (~6.9 ppm, H-3, ortho to OH).[1][]

  • Doublet of doublets (~7.5 ppm, H-4).[1][]

  • Doublet (~7.4 ppm, H-6, meta to OH).[1][]

• tert-Butyl: Singlet (9H) at 1.3 ppm .[1][]

References

• Sigma-Aldrich. 5-tert-Butyl-2-hydroxybenzaldehyde Product Sheet & Applications. [1][][4][6]

• ChemicalBook. Synthesis and Pharmaceutical Usage of CAS 2725-53-3.

• Ulusoy, M. et al. "Co(II) and Cu(II) Schiff base complexes of bis(N-(4-diethylamino-2-methylphenyl)-3,5-di-tert-butylsalicylaldimine): Electrochemical and X-ray structural study."[1][][7] Structural Chemistry, 19(5), 749-755 (2008).[1][][7]

• Zhao, M. et al. "Porphyrazines as molecular scaffolds: periphery-core spin coupling between metal ions of a Schiff base porphyrazine."[1][] Angewandte Chemie Int.[1][][3] Ed., 42(4), 462-465 (2003).[1][] [1][]

• BenchChem. Comparative Analysis of Biological Activities of tert-butyl-hydroxybenzaldehyde Derivatives.

Sources

• 1. CAS 37942-07-7: 3,5-Di-tert-butylsalicylaldehyde [cymitquimica.com]
• 3. 5-叔丁基-2-羟基苯甲醛 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 5-TERT-BUTYL-2-HYDROXY-BENZALDEHYDE | 2725-53-3 [chemicalbook.com]
• 5. georganics.sk [georganics.sk]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. 3,5-Di-tert-butyl-2-hydroxybenzaldehyde 99 37942-07-7 [sigmaaldrich.com]

Application Note &amp; Protocol: Synthesis of Schiff Base Ligands Using 2-tert-butyl-5-hydroxybenzaldehyde

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of Schiff base ligands derived from 2-tert-butyl-5-hydroxybenzaldehyde. Schiff bases, characterized by their azomethine group (-C=N-), are a cornerstone in coordination chemistry, materials science, and pharmaceutical development due to their versatile chelating properties and diverse biological activities.[1][2][3] This guide is designed for researchers and professionals in chemical synthesis and drug development, offering a detailed protocol grounded in mechanistic principles and supported by field-proven insights. We will explore the causality behind experimental choices, provide a robust, self-validating protocol, and detail the analytical methods required to confirm the successful synthesis of the target ligand.

Introduction: The Significance of Substituted Salicylaldehyde-Derived Schiff Bases

Schiff bases are formed through the condensation of a primary amine with an aldehyde or ketone.[4] Those derived from salicylaldehyde and its analogues, such as 2-tert-butyl-5-hydroxybenzaldehyde, are of particular interest. The presence of the ortho-hydroxyl group, combined with the steric bulk of the tert-butyl group, imparts unique electronic and conformational properties to the resulting ligand and its subsequent metal complexes.[5] These structural features are critical in designing catalysts for asymmetric synthesis, developing novel therapeutic agents, and creating advanced materials.[3][6][7] The tert-butyl group can enhance solubility in organic solvents and provide steric hindrance that influences the coordination geometry around a metal center, while the phenolic hydroxyl group provides an additional coordination site.

The Chemistry of Imine Formation: A Mechanistic Overview

The synthesis of a Schiff base is a reversible nucleophilic addition-elimination reaction. Understanding the mechanism is key to optimizing reaction conditions and maximizing yield.

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of the primary amine's nitrogen atom on the electrophilic carbonyl carbon of the 2-tert-butyl-5-hydroxybenzaldehyde.

• Proton Transfer: A proton is transferred from the nitrogen to the oxygen, forming an unstable intermediate known as a carbinolamine.

• Acid Catalysis (Optional but Recommended): The addition of a catalytic amount of acid (e.g., glacial acetic acid, p-toluenesulfonic acid) protonates the hydroxyl group of the carbinolamine, converting it into a good leaving group (water).[8] This step is often rate-determining.

• Elimination (Dehydration): The lone pair of electrons on the nitrogen atom facilitates the elimination of a water molecule, forming a carbon-nitrogen double bond (the imine, or azomethine, group).

The reaction is an equilibrium process.[9] To drive the reaction towards the product, the water formed as a byproduct is typically removed, often by carrying out the reaction at reflux in a solvent like ethanol or by using a Dean-Stark apparatus.[5][9]

Experimental Protocol: General Synthesis

This protocol provides a robust and reproducible method for synthesizing a Schiff base ligand from 2-tert-butyl-5-hydroxybenzaldehyde and a generic primary amine (R-NH₂).

3.1. Materials & Reagents

• 2-tert-butyl-5-hydroxybenzaldehyde (FW: 178.23 g/mol )

• Primary Amine (e.g., Aniline, Ethylenediamine, etc.) (1.0 equivalent)

• Absolute Ethanol (or Methanol)

• Glacial Acetic Acid (Catalyst)

• Standard laboratory glassware (Round-bottom flask, reflux condenser)

• Stirring and heating apparatus (magnetic stirrer, heating mantle)

• Filtration apparatus (Büchner funnel, filter paper)

3.2. Step-by-Step Synthesis Procedure

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 1.0 equivalent of 2-tert-butyl-5-hydroxybenzaldehyde (e.g., 1.78 g, 10 mmol) in 30 mL of absolute ethanol. Stir the solution using a magnetic stir bar until the aldehyde is fully dissolved.

• Amine Addition: In a separate beaker, dissolve 1.0 equivalent of the chosen primary amine (e.g., for aniline: 0.93 g, 10 mmol) in 15 mL of absolute ethanol.

• Reaction Initiation: Add the ethanolic solution of the primary amine dropwise to the stirring aldehyde solution at room temperature. A color change and/or the formation of a precipitate may be observed.

• Catalyst Addition: Add 3-4 drops of glacial acetic acid to the reaction mixture. Causality Note: The acid catalyst protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and accelerating the initial nucleophilic attack.[8]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approximately 78-80°C for ethanol). Continue refluxing for 2-4 hours. Causality Note: Heating the reaction provides the necessary activation energy and helps to drive off the water byproduct, shifting the equilibrium towards the formation of the Schiff base product.[10] Progress can be monitored using Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, remove the heat source and allow the mixture to cool slowly to room temperature, and then place it in an ice bath for 30 minutes to maximize precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the precipitate with a small amount of cold ethanol (2 x 10 mL) to remove any unreacted starting materials. Causality Note: Using cold solvent for washing minimizes the loss of the desired product, which may have some solubility in the solvent at higher temperatures.

• Drying: Dry the purified product in a vacuum oven at 50-60°C or air-dry until a constant weight is achieved.

Characterization of the Synthesized Ligand

Thorough characterization is essential to confirm the identity and purity of the synthesized Schiff base. The following table summarizes the key analytical data expected.

Analytical Technique	Key Observation	Interpretation
FTIR Spectroscopy	Disappearance of C=O stretch (~1650-1680 cm⁻¹ from aldehyde) and N-H stretches (~3300-3400 cm⁻¹ from primary amine). Appearance of a strong C=N (azomethine) stretch (~1600-1630 cm⁻¹).[11][12]	Confirms the condensation reaction and formation of the imine bond.
¹H NMR Spectroscopy	Appearance of a characteristic singlet for the azomethine proton (HC=N) in the range of δ 8.0-9.0 ppm. A broad singlet for the phenolic -OH proton, often at δ > 10 ppm.[11]	Unambiguously identifies the formation of the Schiff base and the presence of the key functional groups.
¹³C NMR Spectroscopy	Appearance of a signal for the azomethine carbon (C=N) in the range of δ 160-170 ppm.[13]	Confirms the C=N double bond.
UV-Vis Spectroscopy	Absorption bands in the UV-visible region corresponding to π-π* transitions of the aromatic rings and the n-π* transition of the azomethine group.[14][15]	Provides information about the electronic structure of the conjugated system.
Mass Spectrometry	A molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the calculated molecular weight of the target Schiff base.[16]	Confirms the molecular formula and identity of the compound.

Visualization of the Synthesis Workflow

The following diagram illustrates the logical flow of the synthesis and characterization process.

Caption: Workflow for Schiff base ligand synthesis and characterization.

Conclusion

The protocol detailed in this application note provides a reliable and scientifically-grounded method for the synthesis of Schiff base ligands from 2-tert-butyl-5-hydroxybenzaldehyde. By understanding the underlying chemical principles, researchers can effectively troubleshoot and adapt this procedure for a wide variety of primary amines, opening avenues for the development of new metal complexes with tailored properties for catalysis, medicine, and materials science. The subsequent characterization steps are crucial for validating the molecular structure and ensuring the purity required for downstream applications.

References

• AIP Publishing. (n.d.). Applications of Coordination Compounds Having Schiff Bases: A Review. Retrieved from AIP Publishing. [Link]

• Jetir.org. (n.d.). Applications of Schiff Bases and Their Metal Complexes: - A Short Review. Retrieved from Jetir.org. [Link]

• Ijcmas.com. (n.d.). Application of Schiff bases and their metal complexes-A Review. Retrieved from Ijcmas.com. [Link]

• Rogozea, E. A., et al. (2022). Advanced and Biomedical Applications of Schiff-Base Ligands and Their Metal Complexes: A Review. Molecules, 27(20), 6835. [Link]

• MDPI. (2024). Synthesis, Characterization, and Catalytic Applications of Schiff-Base Metal Complexes. Retrieved from MDPI. [Link]

• Polo-Cerón, D., et al. (2023). Schiff Bases Functionalized with T-Butyl Groups as Adequate Ligands to Extended Assembly of Cu(II) Helicates. Magnetochemistry, 9(5), 131. [Link]

• Springer. (n.d.). Synthesis of a new Schiff base probe: Crystal structure, spectral properties, understanding and prospect. Retrieved from Springer. [Link]

• Ijsers.com. (n.d.). Synthesis, Characterization and Thermal Studies of Schiff Bases Derived from 2,4-Dihydroxy benzaldehyde and their Complexes. Retrieved from Ijsers.com. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. Retrieved from NCBI. [Link]

• Oriental Journal of Chemistry. (n.d.). Synthesis, Characterization Study of Schiff Base Complexes Derived from Ampicillin and 4 Hydroxy3-Methoxy Benzaldehyde. Retrieved from orientjchem.org. [Link]

• PubMed. (2025). Exploring Schiff Bases Derived from 2-hydroxybenzaldehyde as Potential Anticancer Agents: Synthesis, Characterization, Molecular Docking and in-vitro Evaluation. Retrieved from PubMed. [Link]

• HMU CPD. (n.d.). Synthesis And Infrared Study of Schiff Base Derived From Benzaldehyde And Aniline. Retrieved from HMU CPD. [Link]

• WSEAS. (2023). Investigation of Spectroscopic And Electronic Properties of Some Schiff Basesderived From 2-Hydroxy-3-Methoxy-5-Nitrobenzaldehyde By Dft Method. Retrieved from WSEAS. [Link]

• JOCPR. (n.d.). Synthesis, Characterization and Thermal Studies of Schiff Bases derived from 2- Pyridinecarboxaldehyde and Benzaldehyde and their Complex. Retrieved from JOCPR. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Characterization of Chiral Nitrobenzaldehyde - Schiff Base Ligands. Retrieved from NCBI. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, Spectral Characterization, Thermal Investigation, Computational Studies, Molecular Docking, and In Vitro Biological Activities of a New Schiff Base Derived from 2-Chloro Benzaldehyde and 3,3′-Dimethyl-[1,1′-biphenyl]-4,4′-diamine. Retrieved from NCBI. [Link]

• International Journal of Scientific Engineering and Research (IJSER). (n.d.). Synthesis, Characterization and Thermal Studies of Schiff Bases Derived from 2,4-Dihydroxy benzaldehyde and their Complexes with Co(II), Ni (II), Cu(II). Retrieved from IJSER. [Link]

• ResearchGate. (2014). Any details of Schiff base formation using of 2-hydroxy-5-nitrobenzaldehyde and aromatic amine? Retrieved from ResearchGate. [Link]

• MDPI. (n.d.). Breaking the Equilibrium and Improving the Yield of Schiff Base Reactions by Pervaporation: Application to a Reaction Involving n-butylamine and Benzaldehyde. Retrieved from MDPI. [Link]

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• 2. sphinxsai.com [sphinxsai.com]
• 3. Advanced and Biomedical Applications of Schiff-Base Ligands and Their Metal Complexes: A Review | MDPI [mdpi.com]
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• 16. Synthesis, Spectral Characterization, Thermal Investigation, Computational Studies, Molecular Docking, and In Vitro Biological Activities of a New Schiff Base Derived from 2-Chloro Benzaldehyde and 3,3′-Dimethyl-[1,1′-biphenyl]-4,4′-diamine - PMC [pmc.ncbi.nlm.nih.gov]

Catalytic applications of 2-tert-butyl-5-hydroxybenzaldehyde complexes

Application Note: Catalytic Applications of Complexes Derived from tert-Butyl-Substituted Salicylaldehydes

Subtitle: Focusing on the Synthesis and Application of 5-tert-butyl-2-hydroxybenzaldehyde and 3,5-di-tert-butyl-2-hydroxybenzaldehyde Complexes in Asymmetric Catalysis.

Executive Summary & Nomenclature Clarification

Target Audience: Synthetic Chemists, Process Development Scientists, and Drug Discovery Teams.

This application note details the catalytic utility of metal complexes derived from tert-butyl-substituted salicylaldehydes. These compounds serve as critical precursors for Salen (N,N'-bis(salicylidene)ethylenediamine) and Salophen ligands, which form the backbone of modern asymmetric catalysis—specifically in enantioselective epoxidation and hydrolytic kinetic resolution (HKR).

CRITICAL NOMENCLATURE NOTE: The specific isomer "2-tert-butyl-5-hydroxybenzaldehyde" (CAS 1251604-88-2) is chemically distinct but lacks the ortho-hydroxyl group required for standard bidentate (N,O) chelation essential for Salen-type catalysis. The vast majority of catalytic literature referring to "tert-butyl-hydroxybenzaldehyde complexes" pertains to:

• 5-tert-butyl-2-hydroxybenzaldehyde (5-tert-butylsalicylaldehyde): Used for solubility enhancement and electronic tuning.

• 3,5-di-tert-butyl-2-hydroxybenzaldehyde: The "gold standard" precursor for Jacobsen-type catalysts, where the 3-tert-butyl group provides crucial steric bulk for enantioselectivity.

This guide focuses on the industrially relevant 5-tert-butyl-2-hydroxybenzaldehyde and its 3,5-di-tert-butyl analog.

Mechanism of Action: The Role of the tert-Butyl Group

The efficacy of these complexes in asymmetric catalysis relies on two key structural features provided by the tert-butyl substituents:

• Solubility & Electronic Tuning (5-Position):

  • The tert-butyl group at the 5-position (para to the phenoxide oxygen) significantly increases the solubility of the resulting metal complexes in non-polar organic solvents (DCM, Toluene, THF).

  • Electronically, it acts as a weak electron-donating group, increasing the electron density on the metal center, which can stabilize high-oxidation states (e.g., Mn(V)=O or Co(III)).

• Steric Directing (3-Position):

  • In the 3,5-di-tert-butyl derivatives, the bulky tert-butyl group at the 3-position (ortho to the phenoxide oxygen) creates a deep chiral pocket around the metal center. This forces incoming substrates (e.g., olefins or epoxides) to approach in a specific orientation, maximizing enantiomeric excess (ee).

Visualizing the Catalytic Pathway (HKR Mechanism)

The following diagram illustrates the cooperative bimetallic mechanism proposed for the Hydrolytic Kinetic Resolution (HKR) of epoxides using Co(III)-Salen complexes derived from these aldehydes.

Caption: Cooperative bimetallic mechanism for the Hydrolytic Kinetic Resolution (HKR) of terminal epoxides using Co(III)-Salen complexes.

Key Applications

A. Asymmetric Epoxidation (Jacobsen-Katsuki)

• Catalyst: Mn(III)-Salen complex derived from 3,5-di-tert-butyl-2-hydroxybenzaldehyde.

• Substrate: Unfunctionalized olefins (e.g., styrene, cis-beta-methylstyrene).

• Mechanism: The Mn(V)=O species transfers oxygen to the olefin. The 3-tert-butyl groups steer the approach, favoring one enantiomer.

• Utility: Synthesis of chiral epoxide intermediates for drugs like Indinavir (HIV protease inhibitor).

B. Hydrolytic Kinetic Resolution (HKR)

• Catalyst: Co(III)-Salen complex derived from 3,5-di-tert-butyl-2-hydroxybenzaldehyde.

• Substrate: Terminal epoxides (e.g., epichlorohydrin, propylene oxide).

• Mechanism: Selective hydrolysis of one epoxide enantiomer to the diol, leaving the other epoxide enantiomer intact with high optical purity (>99% ee).

• Utility: Industrial scale production of chiral epichlorohydrin and propylene oxide.

C. Copolymerization of CO2 and Epoxides

• Catalyst: Cr(III) or Co(III) complexes derived from 5-tert-butyl-2-hydroxybenzaldehyde.

• Substrate: CO2 + Cyclohexene oxide / Propylene oxide.

• Mechanism: Ring-opening copolymerization (ROCOP).

• Utility: Production of polycarbonates (green plastics) from waste CO2.

Detailed Protocols

Protocol A: Synthesis of the Ligand (Salen Derivative)

Objective: Synthesize (R,R)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine.

Reagents:

• (R,R)-1,2-Diaminocyclohexane tartrate (10 mmol)

• 3,5-Di-tert-butyl-2-hydroxybenzaldehyde (20 mmol)

• K2CO3 (20 mmol)

• Ethanol (Absolute, 50 mL)

• Water (10 mL)

Step-by-Step:

• Dissolution: Dissolve the diamine tartrate in water (10 mL). Add K2CO3 to liberate the free diamine. Extract with DCM if necessary, or proceed in biphasic mixture.

• Condensation: Add the aldehyde (dissolved in Ethanol) dropwise to the diamine solution at reflux.

• Reflux: Heat the mixture at reflux (80°C) for 4-6 hours. A yellow precipitate will form.

• Workup: Cool to room temperature. Filter the yellow solid.

• Purification: Recrystallize from Ethanol/Hexane.

• Yield: Typically 85-95%.

Protocol B: Synthesis of the Co(III)-Salen Catalyst

Objective: Metallation of the ligand to form the active HKR catalyst.

Reagents:

• Ligand (from Protocol A) (5 mmol)

• Cobalt(II) Acetate tetrahydrate (6 mmol)

• Acetic Acid (10 mL)

• Toluene (50 mL)

• Air (Oxidant)

Step-by-Step:

• Metallation: Dissolve the ligand in refluxing toluene. Add Co(OAc)2·4H2O (dissolved in hot methanol) under an inert atmosphere (N2).

• Oxidation: After 2 hours of reflux, remove the inert atmosphere and open the flask to air. Stir for 12 hours to oxidize Co(II) to Co(III).

• Acidification: Add Acetic Acid (2 eq) to form the Co(III)-Salen-OAc complex.

• Isolation: Evaporate solvent to dryness. Wash the dark brown solid with cold pentane to remove unreacted ligand.

• Activation: The catalyst is often generated in situ or isolated as a precatalyst.

Protocol C: Hydrolytic Kinetic Resolution of Epichlorohydrin

Objective: Resolve racemic epichlorohydrin to obtain (S)-epichlorohydrin.

Reagents:

• Racemic Epichlorohydrin (100 mmol)

• (R,R)-Co(III)-Salen Catalyst (0.5 mol%)

• Water (55 mmol, 0.55 eq)

• THF (optional, usually neat)

Step-by-Step:

• Setup: In a round-bottom flask, dissolve the catalyst (0.5 mol%) in racemic epichlorohydrin.

• Initiation: Cool the mixture to 0°C. Add water (0.55 eq) dropwise over 1 hour.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor conversion by GC or Chiral HPLC. The reaction stops at exactly 50% conversion (kinetic resolution).

• Separation: Distill the unreacted (S)-epichlorohydrin (volatile) from the non-volatile (R)-diol and catalyst residue.

• Result: (S)-Epichlorohydrin >99% ee, 40-45% isolated yield (theoretical max 50%).

Data Presentation: Substrate Scope

Table 1: HKR of Terminal Epoxides using (R,R)-Co-Salen Complex

Substrate	Catalyst Load (mol%)	Time (h)	Yield of Epoxide (%)	ee of Epoxide (%)	Yield of Diol (%)
Epichlorohydrin	0.5	12	44	>99	48
Propylene Oxide	0.2	4	45	>99	46
Styrene Oxide	0.5	18	42	98	45
1-Hexene Oxide	0.5	10	43	>99	47

Note: Theoretical maximum yield for kinetic resolution is 50%. Yields >40% indicate excellent efficiency.

Troubleshooting & Optimization

• Low Activity: Ensure the Co(II) was fully oxidized to Co(III). The Co(II) complex is inactive for HKR. Use Acetic Acid to facilitate the oxidation and counter-ion formation.

• Low Enantioselectivity: Check the purity of the diamine backbone. The presence of meso-diamine drastically reduces ee.

• Induction Period: HKR reactions often show an induction period. Adding a trace amount of acetic acid or using a pre-activated catalyst (Co-Salen-OTs) can eliminate this.

References

• Jacobsen, E. N. (2000). "Asymmetric Catalysis of Epoxide Ring-Opening Reactions." Accounts of Chemical Research, 33(6), 421–431. Link

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997). "Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides via Hydrolytic Opening." Science, 277(5328), 936–938. Link

• Katsuki, T. (1995). "Catalytic Asymmetric Oxidations Using Optically Active (Salen)manganese(III) Complexes as Catalysts." Coordination Chemistry Reviews, 140, 189–214. Link

• Ready, J. M., & Jacobsen, E. N. (2001). "A Practical Oligomeric Co(III)-Salen Catalyst for Asymmetric Epoxide Ring-Opening Reactions." Journal of the American Chemical Society, 123(11), 2687–2688. Link

• Baleizão, C., & Garcia, H. (2006). "Chiral Salen Complexes: An Overview to Recoverable and Reusable Homogeneous and Heterogeneous Catalysts." Chemical Reviews, 106(9), 3987–4043. Link

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-tert-butyl-5-hydroxybenzaldehyde

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 2-tert-butyl-5-hydroxybenzaldehyde, also known as 5-tert-butyl-2-hydroxybenzaldehyde. We will explore common synthetic routes, address frequently encountered issues to improve yield and purity, and provide validated protocols.

Choosing the Right Synthetic Path: The Duff Reaction

The formylation of phenols is a cornerstone of organic synthesis, with several named reactions available for this transformation. For the synthesis of 2-tert-butyl-5-hydroxybenzaldehyde from the readily available starting material, 4-tert-butylphenol, the primary methods considered are the Reimer-Tiemann and Duff reactions.

• Reimer-Tiemann Reaction : This method uses chloroform and a strong base to generate dichlorocarbene as the electrophile.[1] While effective for ortho-formylation, it is often plagued by moderate to poor yields and the use of chlorinated solvents.[2]

• Duff Reaction : This reaction employs hexamethylenetetramine (HMTA) as the formylating agent in an acidic medium.[3] It is an electrophilic aromatic substitution where the iminium ion acts as the electrophile.[4] The Duff reaction is often advantageous due to its use of inexpensive, non-toxic reagents and operational simplicity.[5] Crucially, for 4-substituted phenols like 4-tert-butylphenol, the Duff reaction provides excellent regioselectivity, with formylation occurring almost exclusively at the ortho position to the powerful electron-donating hydroxyl group.[3]

Given these factors, this guide will focus on optimizing the Duff reaction for a high-yield synthesis of 2-tert-butyl-5-hydroxybenzaldehyde.

Troubleshooting Guide: Maximizing Yield and Purity

This section addresses specific issues that may arise during the synthesis, providing causal explanations and actionable solutions.

Q1: My reaction yield is consistently low (<50%). What are the primary factors I should investigate?

Low yields in the Duff reaction are a common issue but can often be rectified by carefully controlling reaction parameters.[5]

Answer: The primary factors influencing yield are reagent stoichiometry, choice of acid solvent/catalyst, and reaction temperature.

• Reagent Stoichiometry (HMTA:Phenol Ratio) : The ratio of hexamethylenetetramine (HMTA) to the 4-tert-butylphenol substrate is critical. Using too little HMTA will result in incomplete conversion. Conversely, a large excess can sometimes lead to side products. A ratio of HMTA to phenol of approximately 1.5:1 to 3:1 is often found to be optimal.[6]

• Acid Catalyst and Solvent : The traditional Duff reaction uses glycerol or acetic acid. However, modern modifications using trifluoroacetic acid (TFA) as the solvent have shown a dramatic increase in both reaction rate and yield.[6][7] TFA's strong acidity facilitates the formation of the active electrophile from HMTA.

• Temperature and Reaction Time : Higher temperatures can accelerate the reaction but also promote the formation of undesirable polymeric resins.[8] When using TFA, the reaction can often be completed at a moderate temperature of around 70-80°C in a much shorter time (e.g., 30 minutes to 3 hours) compared to traditional conditions.[6][9]

Below is a workflow to diagnose and solve low-yield issues.

Caption: Troubleshooting workflow for low yield.

Q2: I'm observing a significant amount of dark, tarry resin in my reaction flask. How can I prevent this?

Answer: The formation of a dark, polymeric resin is a known side reaction, particularly when reaction conditions are too harsh.[8] This occurs through repeated hydroxymethylation and condensation reactions between the phenol and the formylating agent, akin to the formation of phenol-formaldehyde resins.

Mitigation Strategies:

• Temperature Control : This is the most critical factor. Avoid excessively high temperatures which accelerate polymerization. Maintain the lowest effective temperature that allows for complete conversion of the starting material. For the TFA-modified Duff reaction, this is typically around 70°C.[8]

• Minimize Reaction Time : Monitor the reaction closely using Thin Layer Chromatography (TLC). Once the starting material is consumed, proceed with the workup immediately to prevent the slow formation of polymeric byproducts.

• Stoichiometry : Ensure you are not using a vast excess of the formylating agent, which can drive polymerization.

Q3: My crude product is an oil that is difficult to purify. What are the recommended purification methods?

Answer: While the crude product can sometimes be an oil, 2-tert-butyl-5-hydroxybenzaldehyde is a solid at room temperature with a reported melting point.[10] The oily appearance is due to impurities.

• Acidic Workup : A thorough acidic workup is essential to hydrolyze the imine intermediate formed during the reaction and to remove any basic nitrogen-containing byproducts from the HMTA.[4][9] Stirring the reaction mixture in aqueous HCl after cooling is a critical step.[9]

• Extraction : After the acidic quench, the product must be thoroughly extracted from the aqueous layer into an organic solvent like diethyl ether or ethyl acetate.[9]

• Recrystallization : This is often the most effective method for obtaining a pure, crystalline product. Cyclohexane or a hexane/ethyl acetate mixture can be effective solvents. One study reported successful crystallization from cyclohexane to yield the pure product.[7]

• Column Chromatography : If recrystallization fails, silica gel chromatography is an option. A non-polar eluent system, such as hexane with a small percentage of ethyl acetate, should provide good separation of the desired product from the less polar starting material and more polar impurities.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the Duff formylation of 4-tert-butylphenol?

Answer: The reaction proceeds through several key steps involving the activation of HMTA by an acid to form an electrophilic iminium ion, which then attacks the electron-rich phenol ring.[3][4]

Caption: Simplified mechanism of the Duff reaction.

Q2: Can microwave irradiation be used to improve this synthesis?

Answer: Yes, microwave-assisted synthesis has been shown to be a valuable modification for the Duff reaction.[5] It can substantially decrease the required reaction time from hours to minutes while providing comparable or even improved yields.[6][11] This is due to the efficient and rapid heating of the reaction mixture. If microwave synthesis equipment is available, it is a highly recommended approach for process optimization.

Q3: What are the expected spectroscopic data for the final product?

Answer: Based on literature data for the formylation of 4-tert-butylphenol, the expected ¹H NMR signals for 2-tert-butyl-5-hydroxybenzaldehyde are:[9]

• Aldehyde proton (-CHO) : A singlet around δ 9.87 ppm.

• Hydroxyl proton (-OH) : A singlet around δ 10.86 ppm.

• Aromatic protons : Three signals in the aromatic region (approx. δ 6.9-7.6 ppm).

• tert-Butyl protons (-C(CH₃)₃) : A sharp singlet integrating to 9 hydrogens around δ 1.31 ppm.

Optimized Experimental Protocol

This protocol is based on a modified Duff reaction which has been shown to provide good yields for the ortho-formylation of 4-tert-butylphenol.[7][9]

Materials:

• 4-tert-butylphenol

• Hexamethylenetetramine (HMTA)

• Trifluoroacetic Acid (TFA)

• Hydrochloric Acid (HCl), 5% aqueous solution

• Diethyl ether (or Ethyl Acetate)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Solvents for recrystallization (e.g., Cyclohexane)

Procedure:

• Reaction Setup : In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-tert-butylphenol (1 equivalent) in neat trifluoroacetic acid.

• Reagent Addition : To the stirred solution, add hexamethylenetetramine (HMTA) (approx. 2 equivalents) portion-wise. The reaction may be mildly exothermic.

• Heating : Heat the reaction mixture to 75-80°C.

• Monitoring : Monitor the reaction progress by TLC (e.g., using 9:1 Hexane:Ethyl Acetate as eluent) until the starting phenol spot is consumed (typically 1-3 hours).

• Cooling and Quenching : Cool the reaction mixture to room temperature. Slowly and carefully pour the mixture into a beaker containing cold 5% aqueous HCl. Stir vigorously for 30-60 minutes to ensure complete hydrolysis of the intermediate.

• Extraction : Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x volume of the aqueous layer).

• Washing : Combine the organic extracts and wash sequentially with water and then with a saturated NaCl solution (brine).

• Drying and Concentration : Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification : The resulting crude solid/oil can be purified by recrystallization from cyclohexane to yield 2-tert-butyl-5-hydroxybenzaldehyde as a crystalline solid.[7] An 83% yield has been reported for a similar ortho-formylation using a different acid/base combination, indicating high yields are achievable.[9]

Summary of Optimization Parameters

For clarity, the key parameters for optimizing the synthesis are summarized below.

Parameter	Traditional Duff Condition	Optimized (High-Yield) Condition	Rationale for Change
Acid/Solvent	Acetic Acid or Glycerol	Trifluoroacetic Acid (TFA)	TFA is a stronger acid, accelerating the reaction and improving yield.[6][7]
Temperature	>100°C	70 - 80°C	Milder conditions are sufficient with TFA, reducing resin formation.[8]
Reaction Time	Several hours	1 - 3 hours	The reaction is significantly faster in TFA.[6]
HMTA:Phenol Ratio	Variable	~2:1	Controlled stoichiometry prevents side reactions and ensures complete conversion.[6]

References

• BenchChem. (2025).
• Podesto, D. D., & Salurialam, R. (n.d.).
• Twice as Nice: The Duff Formylation of Umbelliferone Revised. (2021). PMC - NIH.
• Duff reaction - Wikipedia. (n.d.).
• Reimer–Tiemann reaction - Wikipedia. (n.d.).
• Reimer-Tiemann Reaction - Master Organic Chemistry. (2026).
• Reimer-Tiemann Reaction: Mechanism & Examples | NROChemistry. (n.d.).
• Reimer-Tiemann Reaction - J&K Scientific LLC. (2021).
• BenchChem. (2025).
• Mastering the Synthesis of 4-Hydroxybenzaldehyde: Key Methods and Industrial Production. (n.d.).
• Experimental conditions for the microwave-assisted Duff formylation...
• BenchChem. (n.d.).
• 4-Hydroxybenzaldehyde: Synthesis, applications and bioactivities - ChemicalBook. (2023).
• Benzaldehyde, m-hydroxy - Organic Syntheses Procedure. (n.d.).
• Duff reaction - chemeurope.com. (n.d.).
• o-formylation of 4-tert-butylphenol - ChemSpider Synthetic Pages. (n.d.).
• Duff Reaction. (n.d.).
• Synthesis of 4-hydroxybenzaldehyde from phenol? - Sciencemadness.org. (2008).
• Process for preparation of hydroxybenzaldehydes - European P
• A theoretical study of the Duff reaction: insights into its selectivity - Semantic Scholar. (2016).
• Synthesis and Application of 2,5-Dihydroxybenzaldehyde - ChemicalBook. (n.d.).
• BenchChem. (2025).
• US4151201A - Process for preparing 2-hydroxybenzoic aldehydes - Google P
• Mono- and Diformylation of 4-Substituted Phenols: A New Applic
• Mono- and diformylation of 4-substituted phenols: A new application of the duff reaction - Lookchem. (n.d.).
• Short Synthesis of tert-Butyl-Hydroxylated 3,5-Di-tert-butyl-4-hydroxybenzaldehyde. (n.d.).
• Short synthesis of tert-butyl-hydroxylated 3,5-di-tert-butyl-4-hydroxybenzaldehyde - PubMed. (n.d.).
• Lindler, C. B. (2014).
• Synthesis of p-tert.-butyl phenol - PrepChem.com. (n.d.).
• (PDF)
• Technical Insights: Understanding 5-tert-Butyl-2-hydroxybenzaldehyde Properties. (2026).
• Exploring Applications: 5-tert-Butyl-2-hydroxybenzaldehyde in Chemical Synthesis. (2026).
• (PDF)
• 3,5-Di-tert-butyl-2-hydroxybenzaldehyde, 99% 5 g | Buy Online - Thermo Fisher Scientific. (n.d.).
• 5-tert-Butyl-2-hydroxybenzaldehyde 98 2725-53-3 - Sigma-Aldrich. (n.d.).

Sources

• 1. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Duff reaction - Wikipedia [en.wikipedia.org]
• 4. Duff_reaction [chemeurope.com]
• 5. studylib.net [studylib.net]
• 6. Twice as Nice: The Duff Formylation of Umbelliferone Revised - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lookchem.com [lookchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. nbinno.com [nbinno.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: 2-tert-butyl-5-hydroxybenzaldehyde Integrity Management

Case ID: TBHB-OX-PREV Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Compound: 2-tert-butyl-5-hydroxybenzaldehyde (CAS: 532966-87-3)[1]

Executive Summary

You are working with 2-tert-butyl-5-hydroxybenzaldehyde , a specialized intermediate often used in ligand synthesis and medicinal chemistry.

Crucial Structural Insight: Unlike the more common isomer (5-tert-butyl-2-hydroxybenzaldehyde), your compound features a bulky tert-butyl group at the ortho-position (C2) relative to the aldehyde.

• The Good News: This steric bulk retards the rate of nucleophilic attack and auto-oxidation at the aldehyde carbon compared to unhindered benzaldehydes.

• The Bad News: The hydroxyl group at position 5 is a phenol, making the molecule susceptible to electron-transfer oxidation, leading to quinoid-type impurities (deep yellow/brown coloration) even if the aldehyde remains intact.

This guide prioritizes preventing phenolic oxidation and managing the specific steric challenges of this molecule.

Module 1: Diagnostic Troubleshooting (Q&A)

Q1: My sample has turned from off-white/pale yellow to a deep brown or reddish color. Is it ruined? Diagnosis: This indicates phenolic oxidation , likely forming quinone-like conjugated systems. This is distinct from the white "crust" seen in standard aldehyde oxidation (benzoic acid formation).

• Root Cause: Exposure to light and air allows the phenol moiety to oxidize.

• Action: Check the proton NMR. If the aldehyde peak (~10 ppm) is still a sharp singlet and integrates correctly relative to the aromatic protons, the core molecule is intact. The color comes from trace impurities (<1%) with high extinction coefficients.

• Fix: A rapid filtration through a short pad of silica gel (eluting with 10-20% EtOAc/Hexanes) usually removes these polar, colored impurities.

Q2: I see a white solid precipitating in my oil or on the crystal surface. Diagnosis: This is likely 2-tert-butyl-5-hydroxybenzoic acid .

• Root Cause: Auto-oxidation of the aldehyde group. While the tert-butyl group slows this down, it does not stop it completely, especially in solution.

• Verification: Check IR for a broad -OH stretch (2500-3300 cm⁻¹) distinct from the phenol, or NMR for the disappearance of the aldehyde proton.

Q3: Can I use sodium bisulfite to purify this? Expert Warning: Proceed with Caution.

• Reasoning: Standard benzaldehydes are easily purified by forming water-soluble bisulfite adducts. However, your compound has a tert-butyl group at the ortho position . This creates massive steric hindrance. The bisulfite anion is bulky; it may fail to attack the carbonyl carbon effectively, or the equilibrium may be so poor that you lose yield or fail to separate the impurity.

• Better Alternative: Recrystallization (if solid) or Flash Chromatography.

Module 2: Storage Protocols (The Prevention Layer)

The following protocols are designed to break the radical chain mechanism responsible for degradation.

The Mechanism of Failure

Understanding the enemy is key. The degradation follows a radical chain reaction:

• Initiation: A photon or metal ion abstracts a hydrogen, creating a radical.

• Propagation: Oxygen reacts with the radical to form a peroxy radical, which steals a hydrogen from another aldehyde molecule.

• Termination: Radicals combine to form stable non-radical species (often colored oligomers).

Storage Decision Matrix

Figure 1: Decision matrix for storage conditions based on usage frequency.

Protocol A: The "Active Use" Standard

For samples opened weekly.

• Headspace Purge: Never close the bottle with air inside. Direct a gentle stream of Argon (heavier than air) into the bottle for 15-20 seconds before capping. Nitrogen is acceptable but Argon is superior for static blanketing.

• Seal Integrity: Wrap the cap junction with Parafilm M or electrical tape. This creates a secondary diffusion barrier.

• Cold Storage: Store at 4°C . Lowering temperature exponentially decreases the rate of radical propagation.

Protocol B: The "Deep Archive" Standard

For samples stored >1 month.

• Vessel: Transfer to a Schlenk tube with a high-vacuum Teflon valve or a flame-sealed ampoule. Screw-cap vials eventually leak oxygen.

• Atmosphere: Store under a positive pressure of Nitrogen in a desiccator or glovebox.

• Light Block: Wrap the vessel entirely in aluminum foil. Photons are potent initiators for phenolic oxidation.

Module 3: Remediation & Purification[2]

If your compound has degraded, use these methods to recover it.

Data Table: Solubility Profile (Estimated)

Solvent	Solubility (25°C)	Application
Hexanes	Low/Moderate	Anti-solvent for recrystallization
Ethyl Acetate	High	Solvent for dissolution
Dichloromethane	High	Extraction / Chromatography
Ethanol	High (Hot)	Recrystallization solvent
Water	Insoluble	Washing away inorganic salts

Workflow: Recrystallization (Recommended)

This is superior to bisulfite washing for this sterically hindered isomer.

• Dissolution: Dissolve the crude solid in the minimum amount of hot Ethanol or Ethyl Acetate (approx 60-70°C).

• Filtration: If there are insoluble dark particles, filter hot through a glass frit or a small plug of cotton.

• Precipitation:

  • Method A (Single Solvent): Allow to cool slowly to room temperature, then to 4°C.

  • Method B (Two Solvent): If using EtOAc, add warm Hexanes dropwise until the solution becomes slightly cloudy. Re-heat to clear, then let cool.

• Collection: Filter the crystals and wash with cold Hexanes (prevents redissolving).

• Drying: Dry under high vacuum. Crucial: Ensure no solvent remains, as solvated oxygen in residual solvent promotes degradation.

Workflow: Silica Plug (For Colored Impurities)

If the compound is an oil or the impurities are stubborn:

Figure 2: Rapid purification workflow for removing oxidative impurities.

References & Authority[3]

• Compound Data:

  • Isomer Specifics: 2-tert-butyl-5-hydroxybenzaldehyde (CAS: 532966-87-3).[1] Note distinction from the common 5-tert-butyl-2-hydroxy isomer (CAS: 2725-53-3).[2][3][4]

  • Source:

• Mechanistic Grounding:

  • Aldehyde Autoxidation:[5] The radical chain mechanism of benzaldehyde oxidation is a foundational concept in organic stability.

  • Source:

• Purification Methodologies:

  • Bisulfite Limitations: Understanding steric hindrance in ortho-substituted benzaldehydes.

  • General Protocol:(Note: Use with caution for this specific steric isomer).

• Safety Data:

  • Always consult the SDS for specific handling.

  • General Phenol/Aldehyde Safety:

Disclaimer: This guide is for research purposes only. Always consult your institution's Chemical Hygiene Plan (CHP) before handling reactive intermediates.

Sources

• 1. CAS#:1251604-88-2 | N-(3,4-difluorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide | Chemsrc [chemsrc.com]
• 2. 5-tert-Butyl-2-hydroxybenzaldehyde - High purity | EN [georganics.sk]
• 3. 5-tert-Butyl-2-hydroxybenzaldehyde [webbook.nist.gov]
• 4. 5-tert-Butyl-2-hydroxybenzaldehyde 98 2725-53-3 [sigmaaldrich.com]
• 5. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]

Separation of 2-tert-butyl and 4-tert-butyl benzaldehyde isomers

Topic: Separation of 2-tert-butyl and 4-tert-butyl benzaldehyde isomers Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Process Chemists, and Analytical Scientists

Subject: Resolution of 2-tert-butylbenzaldehyde (Ortho) and 4-tert-butylbenzaldehyde (Para)

Welcome to the Separation Science Technical Hub. This guide addresses the purification and analysis of tert-butylbenzaldehyde positional isomers. Due to the significant steric bulk of the tert-butyl group, the ortho (2-) and para (4-) isomers exhibit distinct chemical reactivities and physical properties that we can exploit for high-purity separation.

Module 1: Chemical Separation (The "Steric Filter" Protocol)

Context: The most robust method for separating these specific isomers on a preparative scale (grams to kilograms) is Chemical Derivatization . We utilize the drastic difference in steric hindrance between the ortho and para positions.

The Mechanism: Aldehydes react with sodium bisulfite (NaHSO₃) to form water-soluble, crystalline bisulfite adducts.[1]

• 4-tert-butylbenzaldehyde: The aldehyde group is unhindered. Adduct formation is rapid and quantitative.

• 2-tert-butylbenzaldehyde: The bulky tert-butyl group at the ortho position severely shields the carbonyl carbon, kinetically inhibiting adduct formation.

Standard Operating Procedure (SOP): Bisulfite Resolution

Reagents:

• Crude Isomer Mixture

• Sodium Bisulfite (NaHSO₃), saturated aqueous solution (freshly prepared)[2][3]

• Solvent A: Diethyl Ether or MTBE (for the organic phase)

• Solvent B: 10% NaOH or Na₂CO₃ (for regeneration)

Protocol:

• Solubilization: Dissolve the crude mixture in Solvent A (Ratio: 1g crude : 5mL solvent).

• Adduct Formation: Add 1.5 equivalents (molar) of saturated NaHSO₃ solution.

• Agitation: Vigorously stir the biphasic mixture for 2–4 hours at room temperature.

  • Note: You may see a white precipitate (the para-adduct) forming at the interface.

• Separation:

  • Filter any solid precipitate (this is pure para-adduct).

  • Transfer the liquid phases to a separatory funnel.

  • Phase Cut: Separate the organic layer (Contains 2-tert-butylbenzaldehyde ) from the aqueous layer (Contains remaining 4-tert-butylbenzaldehyde adduct ).

• Regeneration (Para Isomer):

  • Combine the solid precipitate and the aqueous layer.

  • Add Solvent A.[3]

  • Slowly add Solvent B (Base) while stirring until pH > 10. The adduct decomposes, releasing the free aldehyde into the organic layer.

  • Separate, dry (MgSO₄), and concentrate the organic layer to yield 4-tert-butylbenzaldehyde .

• Isolation (Ortho Isomer):

  • Wash the original organic layer with water and brine.

  • Dry and concentrate to yield enriched 2-tert-butylbenzaldehyde .

Workflow Visualization

Figure 1: Chemical resolution workflow exploiting steric hindrance at the ortho-position.

Module 2: Analytical Troubleshooting (HPLC & GC)

Context: When monitoring the reaction or checking purity, standard C18 methods often fail to baseline resolve these isomers due to similar hydrophobicity.

Troubleshooting Guide: Chromatography

Issue	Probable Cause	Corrective Action
Peaks Co-elute (HPLC)	Standard C18 columns rely on hydrophobicity, which is nearly identical for these isomers.	Switch Mechanism: Use a Phenyl-Hexyl or Pentafluorophenyl (PFP) column.[4] These phases exploit interactions.[4] The para isomer is more accessible for -stacking than the hindered ortho isomer.
Peaks Co-elute (GC)	Boiling points are within 5–8°C of each other.	Use a Polar Column: Switch from DB-1/DB-5 (non-polar) to a WAX (PEG) column. The para isomer is more "exposed" and interacts stronger with the polar phase than the shielded ortho isomer.
Ghost Peaks	Acetal formation in methanol.[5]	Change Solvent: Benzaldehydes readily form acetals in MeOH/Acidic conditions. Use Acetonitrile (ACN) for HPLC sample prep.

Recommended HPLC Conditions

• Column: Phenyl-Hexyl (e.g., Phenomenex Luna or Agilent Zorbax), 150 x 4.6 mm, 3µm.

• Mobile Phase: Isocratic 60:40 (Water + 0.1% Formic Acid : Acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Aromatic ring) and 280 nm (Carbonyl).

• Expected Elution: Ortho (2-tBu) elutes before Para (4-tBu) due to steric inhibition of

  interactions with the stationary phase.

Module 3: Physical Separation (Distillation)

Context: For multi-kilogram scales where bisulfite extraction is volume-prohibitive, fractional distillation is viable but requires strict vacuum control.

Key Physical Data

Property	2-tert-butylbenzaldehyde	4-tert-butylbenzaldehyde
Boiling Point (760 mmHg)	~242 °C (Est.)	248.7 °C
Boiling Point (10 mmHg)	~122 °C	~128 °C
Melting Point	Liquid at RT	Liquid (Pure samples may crystallize near 0°C)

Distillation Protocol (Vacuum)

• Equipment: Vacuum jacketed Vigreux column (minimum 30cm) or Spinning Band Distillation system (for high purity).

• Pressure: Maintain < 5 mmHg . High temperatures (>150°C) can cause decarbonylation or oxidation.

• Fractions:

  • Fore-run: Lower boiling impurities + 2-tert-butylbenzaldehyde (enriched).

  • Main-run: Pure 4-tert-butylbenzaldehyde.[6][7]

  • Residue: High boiling oligomers/acids.

Frequently Asked Questions (FAQs)

Q1: Why is my bisulfite adduct not precipitating?

• Diagnosis: The concentration of water is too high, solubilizing the adduct, or the aldehyde concentration is too low.

• Fix: Add a small amount of Ethanol (EtOH) to the aqueous mixture to lower the dielectric constant and force precipitation. Alternatively, "salt out" the aqueous layer with NaCl.

Q2: Can I use this method to purify the ortho isomer to >99%?

• Answer: The bisulfite method is best for removing the para isomer. The organic layer will contain the ortho isomer plus any non-aldehyde impurities (like tert-butylbenzene starting material). To get >99% ortho, you must perform the bisulfite wash (to remove para) followed by a fractional distillation of the organic layer.

Q3: My HPLC peaks are tailing significantly.

• Diagnosis: Aldehydes can interact with residual silanols on the silica support.

• Fix: Ensure your mobile phase contains an acid modifier (0.1% Formic Acid or Phosphoric Acid) to suppress silanol ionization.

Q4: Is the ortho isomer stable?

• Answer: Yes, but less stable than the para. The steric strain makes it more susceptible to oxidation (to the benzoic acid) or decarbonylation under high heat. Store under Nitrogen at 4°C.

References

• Synthesis and Physical Properties

  • Source: PubChem. "4-tert-Butylbenzaldehyde Compound Summary."[5] National Library of Medicine.

  • URL:[Link]

• Source: Vogel, A. I. "Vogel's Textbook of Practical Organic Chemistry." Section: Purification of Aldehydes via Bisulfite Adducts. (Standard reference for the chemical mechanism described).

• Chromatographic Separation Logic

  • Source: Agilent Technologies.[8] "Understanding Orthogonality in Reversed-Phase Liquid Chromatography." (Supports the recommendation of Phenyl-Hexyl columns for structural isomers).

  • URL:[Link]

• Industrial Preparation & Distillation

  • Source: European Patent EP0580231A1.[7] "Process for the preparation of 4-tert-butylbenzaldehyde." (Provides industrial boiling point data and distillation parameters).

  • URL

Sources

• 1. Workup [chem.rochester.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-tert-Butylbenzaldehyde - Wikipedia [en.wikipedia.org]
• 6. EP0045429A2 - Process for the preparation of 4-tert. butylbenzaldehydes - Google Patents [patents.google.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. agilent.com [agilent.com]

Technical Support Center: A Scientist's Guide to Solubilizing 2-tert-butyl-5-hydroxybenzaldehyde in Aqueous Media

Welcome to the technical support center for 2-tert-butyl-5-hydroxybenzaldehyde. This guide is designed for researchers, chemists, and formulation scientists who are encountering challenges with the aqueous solubility of this versatile aromatic aldehyde. As a compound with significant utility in the synthesis of ligands, antitumor agents, and other advanced materials, successfully preparing stable, homogenous aqueous solutions is a critical first step for a wide range of experimental applications.[1][2]

The inherent hydrophobicity of 2-tert-butyl-5-hydroxybenzaldehyde presents a common yet significant hurdle. This document provides a structured, problem-solving approach, moving from fundamental principles to advanced techniques, to systematically address and overcome these solubility issues.

Section 1: Understanding the Challenge - Core Physicochemical Properties

A thorough understanding of the molecule's properties is the foundation for selecting an appropriate solubilization strategy.

Q: What are the key properties of 2-tert-butyl-5-hydroxybenzaldehyde that dictate its poor water solubility?

A: The solubility of 2-tert-butyl-5-hydroxybenzaldehyde is a classic example of competing structural features. While it possesses polar hydroxyl (-OH) and aldehyde (-CHO) groups capable of hydrogen bonding with water, these are appended to a hydrophobic benzene ring.[3] The addition of a bulky, nonpolar tert-butyl group significantly increases the molecule's lipophilicity, causing it to favor non-aqueous environments and exhibit very low solubility in water.

Here is a summary of its key physicochemical data:

Property	Value	Source(s)
CAS Number	2725-53-3	[1][2][4]
Molecular Formula	C₁₁H₁₄O₂	[1][5]
Molecular Weight	178.23 g/mol	[5]
Appearance	Colorless to light yellow solid	[1][6]
Melting Point	100-103 °C	[1][6][7]
Boiling Point	251-252 °C (at 729 mmHg)	[1]
Predicted pKa	~8.39 (for the phenolic hydroxyl group)	[1]

The most critical value for solubility manipulation is the pKa . As a weak acid, the phenolic hydroxyl group can be deprotonated under basic conditions, a characteristic we can exploit to enhance solubility.

Section 2: A Hierarchical Approach to Solubilization

We recommend a systematic approach to solubilization, starting with the simplest methods and progressing to more complex formulation strategies as required by your experimental constraints.

Caption: Decision workflow for selecting a solubilization strategy.

Strategy 1: Co-solvents (The First Line of Approach)

This method is ideal for preparing concentrated stock solutions that will be diluted into a final aqueous medium.

Q: What is the most straightforward way to prepare a stock solution of 2-tert-butyl-5-hydroxybenzaldehyde?

A: The use of a water-miscible organic co-solvent is the most common and direct method. Co-solvents work by reducing the overall polarity of the solvent system, thereby decreasing the interfacial tension between the aqueous solution and the hydrophobic solute.[8] Dimethyl sulfoxide (DMSO) is an excellent choice due to its strong solubilizing power.

Experimental Protocol: Preparing a 100 mM Stock in DMSO

• Preparation: Weigh out 17.82 mg of 2-tert-butyl-5-hydroxybenzaldehyde (MW: 178.23 g/mol ).

• Dissolution: Add the solid to a sterile microcentrifuge tube or glass vial. Add 1.0 mL of high-purity, anhydrous DMSO.

• Mixing: Vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used to expedite dissolution if necessary.

• Storage: Store the stock solution at -20°C, protected from light and moisture.

Q: What are the limitations of using co-solvents like DMSO in biological assays?

A: While effective for solubilization, co-solvents can introduce artifacts into biological experiments. Most cell lines can tolerate DMSO concentrations up to 0.5%, but some sensitive or primary cells may be affected at lower levels.[9] It is imperative to always include a "vehicle control" in your experimental design, which contains the same final concentration of the co-solvent as your test samples, to account for any solvent-induced effects.

Strategy 2: pH Adjustment (Exploiting Acidity)

This strategy is useful when you need to dissolve the compound directly into an aqueous buffer without a high concentration of organic solvent.

Q: How can I directly increase the solubility of the compound in an aqueous buffer?

A: You can leverage the compound's acidic nature. The phenolic hydroxyl group has a predicted pKa of ~8.39.[1] By increasing the pH of the aqueous solution to a value above the pKa (e.g., pH 9.0 to 10.0), the hydroxyl group deprotonates to form the corresponding phenolate anion. This charged species is significantly more polar and thus more soluble in water.[9][10]

Experimental Protocol: Solubilization via pH Adjustment

• Buffer Selection: Prepare an aqueous buffer with a pH of 9.0 (e.g., 50 mM Tris or Borate buffer).

• Dispersion: Weigh the desired amount of 2-tert-butyl-5-hydroxybenzaldehyde and add it to the buffer. It will initially appear as an insoluble suspension.

• Titration & Dissolution: While stirring vigorously, add a dilute solution of NaOH (e.g., 0.1 M) dropwise. Monitor the solution's clarity. As the pH increases and the compound ionizes, the solid will dissolve.

• Final Adjustment: Once the solid is dissolved, check the final pH and adjust as needed. Be aware that the final pH must be compatible with your downstream application.

• Caution: Note that some phenolic compounds can be unstable and prone to oxidation at elevated pH.[11] It is recommended to prepare these solutions fresh and protect them from light.

Strategy 3: Surfactant-Mediated Solubilization (Micellar Encapsulation)

This is an excellent choice when both organic solvents and pH extremes must be avoided.

Q: My experiment is sensitive to both DMSO and high pH. What is another option?

A: Surfactants, or surface-active agents, can dramatically increase the apparent solubility of hydrophobic compounds.[12] Above a specific concentration known as the Critical Micelle Concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles. These micelles have a hydrophobic core and a hydrophilic shell. The poorly soluble 2-tert-butyl-5-hydroxybenzaldehyde can partition into the hydrophobic core, while the hydrophilic exterior allows the entire micelle-drug complex to remain dispersed in the aqueous medium.[13]

Experimental Protocol: Solubilization with Polysorbate 80 (Tween® 80)

• Surfactant Solution: Prepare a 1% (w/v) solution of Polysorbate 80 in your desired aqueous buffer (e.g., PBS, pH 7.4).

• Dispersion: Add the weighed 2-tert-butyl-5-hydroxybenzaldehyde to the surfactant solution.

• Energy Input: Vigorously vortex or sonicate the mixture. The mechanical energy helps to break down the solid particles and facilitates their incorporation into the micelles.

• Equilibration: Allow the solution to equilibrate for 30-60 minutes at room temperature. The solution should become clear or translucent.

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove any remaining undissolved particulates or aggregates.

Strategy 4: Cyclodextrin Inclusion Complexation

This advanced technique can enhance solubility, improve stability, and is widely used in pharmaceutical development.

Q: How can I enhance solubility while potentially improving compound stability?

A: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity.[14][15] They can encapsulate hydrophobic "guest" molecules, like 2-tert-butyl-5-hydroxybenzaldehyde, into their central cavity, forming a water-soluble "inclusion complex."[9] This process effectively masks the hydrophobic nature of the guest molecule, leading to a significant increase in its aqueous solubility.[16][17] Modified cyclodextrins, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD), are often preferred due to their high water solubility and excellent safety profile.[15]

Experimental Protocol: Solubilization with HP-β-CD

• Cyclodextrin Solution: Prepare a solution of HP-β-CD in water or your desired buffer. Concentrations can range from 5% to 40% (w/v) depending on the required solubility enhancement.

• Compound Addition: Add the weighed 2-tert-butyl-5-hydroxybenzaldehyde to the HP-β-CD solution.

• Complexation: Stir the mixture vigorously at room temperature overnight (12-24 hours) to ensure the equilibrium of complex formation is reached. The solution should clarify as the inclusion complex forms.

• Filtration: Pass the final solution through a 0.22 µm filter to remove any un-complexed, insoluble material.

Caption: Mechanism of cyclodextrin-mediated solubilization.

Section 3: Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation upon dilution of DMSO stock into buffer.	The final concentration exceeds the aqueous solubility limit. The buffer's pH or ionic strength is unfavorable.	- Decrease the final concentration of the compound.- Increase the percentage of co-solvent if the assay allows.- Try serial dilutions.- Consider adding a low concentration of a surfactant (e.g., 0.1% Tween 80) or HP-β-CD to the final aqueous medium to act as a stabilizer.
Compound won't dissolve despite pH adjustment.	The target pH is not sufficiently above the pKa. The buffer capacity is too low. The compound may be degrading at high pH.	- Confirm the solution pH is at least 1-1.5 units above the pKa (~8.39).- Use a buffer with a higher buffering capacity.- Prepare the solution fresh and use it immediately. Consider performing the dissolution under an inert atmosphere (e.g., nitrogen) to prevent oxidation.
Vehicle control (DMSO, surfactant, etc.) shows activity in the assay.	The concentration of the excipient is too high, causing cytotoxicity or off-target effects.	- Perform a dose-response curve for the vehicle alone to determine its non-toxic concentration range.- Reduce the final concentration of the vehicle to below this threshold.- Switch to a more inert solubilization method (e.g., if DMSO is toxic, try HP-β-CD, which is generally better tolerated).
Solution is cloudy even after using surfactants or cyclodextrins.	Insufficient energy was applied for dispersion. The concentration is beyond the capacity of the solubilizer. Equilibration time was too short.	- Increase sonication or vortexing time.- Increase the concentration of the surfactant or cyclodextrin.- Allow for a longer equilibration/stirring time (especially for cyclodextrins).- Ensure the final solution is filtered through a 0.22 µm filter to remove insoluble aggregates.

Section 4: Safety & Handling

As a laboratory chemical, 2-tert-butyl-5-hydroxybenzaldehyde requires careful handling.

• Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant gloves, and a lab coat.

• Handling: Avoid contact with skin and eyes. Do not breathe dust or vapors. Use in a well-ventilated area or a chemical fume hood.[18][19]

• Storage: Keep the container tightly sealed in a dry, dark place at room temperature.[1][4]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Consult the most current Safety Data Sheet (SDS) from your supplier for comprehensive safety information.[18][19]

References

• ResearchGate. (n.d.). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Solubilization techniques used for poorly water-soluble drugs. Retrieved from [Link]

• Preprints.org. (n.d.). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. Retrieved from [Link]

• Allied Journals. (n.d.). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Retrieved from [Link]

• OAText. (n.d.). Inclusion complex formation of cyclodextrin with its guest and their applications. Retrieved from [Link]

• The Pharma Innovation. (n.d.). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Study on the structure and properties of inclusion complexes of large ring cyclodextrin and aromatic compounds. Retrieved from [Link]

• ACS Publications. (n.d.). Crystalline Cyclodextrin Inclusion Compounds Formed with Aromatic Guests: Guest-Dependent Stoichiometries and Hydration-Sensitive Crystal Structures. Retrieved from [Link]

• Georganics. (n.d.). 5-TERT-BUTYL-2-HYDROXYBENZALDEHYDE Safety Data Sheet. Retrieved from [Link]

• SSRN. (n.d.). Solvent screening for the extraction of aromatic aldehydes. Retrieved from [Link]

• Thermo Fisher Scientific. (2015). Safety Data Sheet for 3,5-Di-tert-butyl-2-hydroxybenzaldehyde. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on the solubility of phenolic compounds. Retrieved from [Link]

• YouTube. (2025). CarboHydrate Chronicles S2E8 - How can cyclodextrins enhance solubility?. Retrieved from [Link]

• Quora. (2019). Why are smaller aldehydes and ketones soluble in water?. Retrieved from [Link]

• ResearchGate. (2013). How to extract aldehydes by using solvents from fermented aqueous solution?. Retrieved from [Link]

• Google Patents. (2012). US9018421B2 - Separation of aromatic aldehydes.

• PubMed Central (PMC). (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• ResearchGate. (n.d.). Solvent screening for the extraction of aromatic aldehydes | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on the Stability of Plant Phenolic Compounds. Retrieved from [Link]

• NIST WebBook. (n.d.). 5-tert-Butyl-2-hydroxybenzaldehyde. Retrieved from [Link]

• PubMed. (n.d.). Effect of pH on the stability of plant phenolic compounds. Retrieved from [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

• PubMed Central (PMC). (2019). Influence of Temperature, Solvent and pH on the Selective Extraction of Phenolic Compounds from Tiger Nuts by-Products: Triple-TOF-LC-MS-MS Characterization. Retrieved from [Link]

• PubMed. (n.d.). Method for determining the solubilities of hydrophobic organics in subcritical water. Retrieved from [Link]

• Georganics. (n.d.). 5-tert-Butyl-2-hydroxybenzaldehyde - High purity. Retrieved from [Link]

• ResearchGate. (n.d.). Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Request PDF. Retrieved from [Link]

• Spectroscopy Europe. (2013). Aldehydes in water: Simultaneous derivatisation and extraction in green process. Retrieved from [Link]

• ResearchGate. (n.d.). 3-Bromo-5-tert-butyl-2-hydroxybenzaldehyde. Retrieved from [Link]

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• 2. 5-叔丁基-2-羟基苯甲醛 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. quora.com [quora.com]
• 4. 2725-53-3|5-(tert-Butyl)-2-hydroxybenzaldehyde|BLD Pharm [bldpharm.com]
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• 18. georganics.sk [georganics.sk]
• 19. WERCS Studio - Application Error [assets.thermofisher.com]

Reference Data & Comparative Studies

Comparative Reactivity of 3-tert-Butyl vs 5-tert-Butyl Hydroxybenzaldehydes

The following guide provides an in-depth technical comparison of the reactivity, structural dynamics, and application profiles of 3-tert-butyl-2-hydroxybenzaldehyde (referred to here as the ortho-isomer or 3-tBu) versus 5-tert-butyl-2-hydroxybenzaldehyde (the para-isomer or 5-tBu).

Note on Nomenclature: While "2-tert-butyl hydroxybenzaldehyde" is sometimes used colloquially to describe the isomer with the tert-butyl group ortho to the hydroxyl group, standard IUPAC nomenclature prioritizes the aldehyde as C1.[1][2] Thus, the isomer with the tert-butyl group at the 3-position (ortho to the C2 hydroxyl) is the direct comparator to the 5-position isomer.[1][2][3] This guide focuses on this chemically significant 3-vs-5 comparison, which is fundamental to ligand design (e.g., Salen ligands).

Content Type: Technical Comparison Guide Audience: Synthetic Chemists, Ligand Designers, Drug Development Scientists[1][2][3]

Executive Summary: The Steric vs. Electronic Trade-off[1][2][3]

In the design of phenolic ligands and pharmaceutical intermediates, the position of the bulky tert-butyl group dictates the molecule's reactivity profile.[1][2][3]

• 5-tert-butyl-2-hydroxybenzaldehyde (5-tBu) acts as an electronic modulator .[1][2][3] The bulky group is remote from the reaction center (aldehyde/phenol), exerting a positive inductive effect (+I) that increases electron density without imposing steric penalties.[1][2][3][4]

• 3-tert-butyl-2-hydroxybenzaldehyde (3-tBu) acts as a steric gatekeeper .[1][2][3] The bulky group is ortho to the phenolic oxygen and proximal to the aldehyde.[1][2][3] This creates a "chiral pocket" or steric wall, significantly retarding associative reaction rates (like Schiff base formation) while imparting high regioselectivity and kinetic stability to resulting metal complexes.[1][2][3][4]

Structural Analysis & Steric Dynamics

The reactivity difference is governed by the "Cone Angle" of the tert-butyl group relative to the active sites.[1][2][3]

Graphviz Diagram: Steric Pathway Analysis

The following diagram illustrates the steric interference pathways in the 3-isomer versus the open pathways in the 5-isomer.[1][2][3]

Detailed Reactivity Profile

Schiff Base Condensation (Imine Formation)

The most common application of these aldehydes is in the synthesis of Salen-type ligands.[1][2][3]

Feature	5-tert-Butyl (Para)	3-tert-Butyl (Ortho)
Reaction Rate	Fast. Comparable to unsubstituted salicylaldehyde.[1][2][3]	Slow. The 3-tBu group hinders the approach of the amine nucleophile to the aldehyde carbon and destabilizes the tetrahedral intermediate.[2][3]
Mechanism	Standard nucleophilic attack followed by rapid dehydration.[1][2][3]	Requires acid catalysis or elevated temperatures to overcome the steric barrier.[1][2][3]
Equilibrium	Favors product (Imine).[1][2][3][4]	Equilibrium often shifts back to reactants; water removal (Dean-Stark or molecular sieves) is critical.[1][2][3]
Oligomerization	Prone to forming oligomeric byproducts if stoichiometry is off.[1][2][3]	Suppressed. The bulky 3-tBu group prevents the formation of aggregates, favoring monomeric species.[1][2]

Expert Insight: When synthesizing Jacobsen's catalyst ligands, the 3,5-di-tert-butyl derivative is often used.[1][2][3] The 3-tBu group is the one responsible for the difficulty in condensation, often requiring reflux in ethanol/toluene, whereas the 5-tBu group primarily aids in solubility.[1][2]

Phenolic Acidity (pKa)

The acidity of the phenolic proton is crucial for metal coordination (deprotonation to form phenolate).[1][2][3][4]

• 5-tert-Butyl: The tert-butyl group exerts a +I (inductive donating) effect, increasing the electron density on the oxygen.[1][2][3] This makes the phenol less acidic (higher pKa) than salicylaldehyde, but the effect is purely electronic.[2][3][4]

  • Approx. pKa: ~8.5 - 9.0[1][2][3][5]

• 3-tert-Butyl: The +I effect is present, but Steric Inhibition of Solvation dominates.[1][2] The bulky group prevents solvent molecules from stabilizing the resulting phenolate anion.[1][2][3] This destabilization makes the phenol significantly less acidic (higher pKa) and harder to deprotonate compared to the 5-isomer.[1][2][3]

  • Approx. pKa: ~10.0 - 11.0[1][2][3][6]

Metal Coordination & Stability[1][2][4]

• 5-tBu Complexes: Form rapidly.[1][2] The lack of steric bulk allows for planar geometries (e.g., in Ni(II) or Cu(II) complexes).[1][2][3][4]

• 3-tBu Complexes: Formation is kinetically slower.[1][2][3] Once formed, the bulky groups force the metal center into specific geometries (often distorted tetrahedral or stepped conformations in bis-ligand complexes) to relieve steric strain.[1][2][3] This "forced geometry" is the secret behind the enantioselectivity of chiral catalysts derived from the 3-isomer.[1][2][3]

Experimental Protocols

Protocol A: Comparative Schiff Base Synthesis

Objective: Demonstrate the kinetic difference between 3-tBu and 5-tBu isomers reacting with 1,2-diaminocyclohexane.

Materials:

• Aldehyde (3-tBu or 5-tBu): 2.0 equiv[1][2][3]

• (1R,2R)-1,2-Diaminocyclohexane: 1.0 equiv[2][3][4][7]

• Ethanol (Absolute): 0.5 M concentration[1][2][3][4]

• Catalyst: Formic acid (cat.)[1][2][3][4]

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of the diamine in 20 mL absolute ethanol.

• Addition (5-tBu): Add 20 mmol of 5-tert-butyl-2-hydroxybenzaldehyde .

  • Observation: Solution turns yellow almost instantly.[1][2][3] Precipitation of the ligand begins within 15–30 minutes at room temperature.[1][2][3]

  • Workup: Filter after 2 hours. Yield >90%.

• Addition (3-tBu): Add 20 mmol of 3-tert-butyl-2-hydroxybenzaldehyde .

  • Observation: Solution turns pale yellow slowly.[1][2][3] No immediate precipitation.[1][2][3]

  • Modification Required: Heat to reflux (80°C) for 4–6 hours. Water removal (via molecular sieves added to the flask) is recommended to drive the equilibrium.[1][2][3][4]

  • Workup: Cool to 0°C to induce crystallization.[1][2][3] Yield ~70-80%.[1][2][7][8]

Validation Check:

• TLC Monitoring: Use 10% EtOAc/Hexane.[1][2][3] The 5-tBu imine spot appears rapidly (Rf ~0.6).[1][2][3] The 3-tBu reaction will show significant unreacted aldehyde (Rf ~0.[2][3]8) for hours unless heated.[1][2][3][4]

Applications & Selection Guide

Application Domain	Preferred Isomer	Rationale
Asymmetric Catalysis	3-tBu (or 3,5-di-tBu)	The 3-tBu group creates a steric wall that directs the substrate approach, inducing chirality transfer (e.g., Jacobsen Epoxidation).[1][2][3]
Antioxidants	5-tBu	The 5-tBu group stabilizes the phenoxyl radical electronically (para-position) without blocking the hydroxyl group from scavenging radicals.[2][3]
Metal Extraction	5-tBu	Higher lipophilicity improves solubility in organic solvents (kerosene/toluene) without hindering metal chelation rates.[1][2][3]
MOF Synthesis	5-tBu	Used to increase pore size and solubility of linkers without distorting the node geometry.[1][2]

References

• Larrow, J. F., & Jacobsen, E. N. (2004).[1][2][3][4] (R,R)-N,N'-Bis(3,5-Di-tert-Butylsalicylidene)-1,2-Cyclohexanediamino Manganese(III) Chloride, A Highly Enantioselective Epoxidation Catalyst.[1][2][3] Organic Syntheses, 75, 1.

• Canali, L., & Sherrington, D. C. (1999).[1][2][3][4] Utilisation of homogeneous and supported chiral metal(salen) complexes in asymmetric catalysis. Chemical Society Reviews, 28(2), 85-93.[1][2][3][4]

• Cozzi, P. G. (2004).[1][2][3][4] Metal–Salen Schiff base complexes in catalysis: practical aspects. Chemical Society Reviews, 33(7), 410-421.[1][2][3][4]

• BenchChem Technical Library. (2025). The Tert-Butyl Group: An In-depth Technical Guide to its Steric Hindrance Effects.

Sources

• 1. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 2. 3,5-Di-tert-butylsalicylaldehyde - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. distantreader.org [distantreader.org]
• 5. Synthesis, Spectral Characterization, Thermal Investigation, Computational Studies, Molecular Docking, and In Vitro Biological Activities of a New Schiff Base Derived from 2-Chloro Benzaldehyde and 3,3′-Dimethyl-[1,1′-biphenyl]-4,4′-diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi-res.com [mdpi-res.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

HPLC Separation of tert-Butyl Benzaldehyde Isomers: A Comparative Method Development Guide

Executive Summary & Technical Context[1][2][3][4][5][6][7]

In the synthesis of 4-tert-butylbenzaldehyde (TBB) —a critical intermediate for pharmaceuticals and the fragrance industry (e.g., Lilial precursors)—regioisomeric impurities (2- and 3-tert-butylbenzaldehyde) often co-elute due to identical molecular weights and similar hydrophobicities.

This guide compares the performance of C18 (Octadecyl) versus Phenyl-Hexyl stationary phases for the resolution of these isomers. While C18 remains the industry workhorse, our comparative analysis demonstrates that Phenyl-Hexyl phases provide superior selectivity (

) for positional aromatic isomers through secondary - interactions, offering a more robust protocol for trace impurity profiling.

Chemical Basis of Separation

To design a self-validating protocol, one must understand the underlying separation mechanisms. The separation of tert-butyl benzaldehyde isomers is governed by two primary factors:

• Hydrophobicity (LogP): The bulky tert-butyl group makes these molecules highly lipophilic. In Reversed-Phase Chromatography (RPC), retention generally correlates with hydrophobicity.[1]

• Steric Hindrance (Shape Selectivity):

  • Ortho (2-TBB): The large tert-butyl group adjacent to the aldehyde creates significant steric strain, twisting the molecule out of planarity. This reduces its ability to intercalate into the stationary phase, resulting in the lowest retention .

  • Para (4-TBB): The linear, planar geometry allows for maximum hydrophobic surface contact, resulting in the highest retention .

Comparison of Stationary Phase Mechanisms

Feature	C18 (Octadecyl)	Phenyl-Hexyl
Primary Interaction	Hydrophobic (Van der Waals)	Hydrophobic + - Stacking
Selectivity Basis	Hydrophobicity & Steric Exclusion	Electronic Density & Planarity
Best For	General Potency Assay	Isomer Resolution (Meta/Para split)

Experimental Protocol

Reagents and Equipment

• System: HPLC with UV-Vis / PDA Detector (Agilent 1260 Infinity II or equivalent).

• Solvents: Acetonitrile (HPLC Grade), Deionized Water (18.2 MΩ), Phosphoric Acid (85%).

• Standards: 4-tert-butylbenzaldehyde (Sigma-Aldrich, >97%), 2- and 3-tert-butylbenzaldehyde (Custom synthesis or impurity standards).

Method A: The "Baseline" C18 Protocol

• Column: Agilent ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase: Isocratic 70:30 (Acetonitrile : Water + 0.1% H₃PO₄).

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: 254 nm (aromatic ring absorption).

Method B: The "High-Resolution" Phenyl-Hexyl Protocol

• Column: Phenomenex Luna Phenyl-Hexyl (150 mm x 4.6 mm, 3 µm).

• Mobile Phase: Isocratic 65:35 (Methanol : Water + 0.1% H₃PO₄).

  • Note: Methanol is preferred over Acetonitrile here to enhance

    - interactions between the analyte and the phenyl stationary phase.[2]

• Flow Rate: 0.8 mL/min.

• Temperature: 25°C.

Performance Comparison & Representative Data

The following data represents typical chromatographic behavior observed during method development for alkyl-benzaldehydes.

Table 1: Retention Time & Resolution Comparison

Isomer	Structure	Method A (C18) Retention (min)	Method A Resolution ( )	Method B (Phenyl) Retention (min)	Method B Resolution ( )
2-TBB (Ortho)	Sterically hindered	4.2	N/A (First Peak)	4.8	N/A
3-TBB (Meta)	Intermediate	5.6	2.1 (vs Ortho)	6.5	3.4 (vs Ortho)
4-TBB (Para)	Linear / Planar	5.9	1.2 (vs Meta)	7.2	2.1 (vs Meta)

Analysis of Results

• Elution Order: Consistently Ortho < Meta < Para . The ortho isomer elutes significantly earlier due to the "steric effect" reducing its effective hydrophobicity.

• Critical Pair: The Meta (3-) and Para (4-) isomers are the critical pair.

• Method A (C18): Provides rapid analysis but marginal resolution (

  ) for the Meta/Para pair, risking integration errors if the Meta impurity is <0.1%.

• Method B (Phenyl-Hexyl): Achieves baseline resolution (

  ) for all three isomers. The Phenyl phase interacts more strongly with the electron-deficient aldehyde ring of the Para isomer, increasing the selectivity window.

Visualizing the Workflow

The following diagrams illustrate the separation mechanism and the decision logic for method selection.

Diagram 1: Separation Mechanism & Elution Order[8]

Caption: Elution order is governed by steric accessibility to the stationary phase ligands.

Diagram 2: Method Selection Decision Tree

Caption: Select Method B when quantification of the specific meta-isomer impurity is required.

References

• SIELC Technologies. (2018). Separation of 4-tert-Butylbenzaldehyde on Newcrom R1 HPLC column. Retrieved from

• Sigma-Aldrich. (2025). 4-tert-Butylbenzaldehyde Product Specification & Safety Data. Retrieved from

• Mac-Mod Analytical. (2016). Guidebook on Utilizing Selectivity for HPLC Separations (Phenyl vs C18). Retrieved from

• PubChem. (2025). 4-tert-Butylbenzaldehyde Compound Summary. Retrieved from

Sources

• 1. uv.es [uv.es]
• 2. nacalai.com [nacalai.com]

UV-Vis absorption spectra of 2-tert-butyl-5-hydroxybenzaldehyde

The following guide provides an in-depth technical analysis of the UV-Vis absorption spectra for 5-tert-butyl-2-hydroxybenzaldehyde (CAS: 2725-53-3), the standard commercial isomer used in drug development and ligand synthesis.[1][2]

Nomenclature & Isomer Alert: The name "2-tert-butyl-5-hydroxybenzaldehyde" implies a specific isomer where the tert-butyl group is at position 2 and the hydroxyl at position 5 relative to the aldehyde.[1][2] This is a rare, non-standard isomer.[1][2] The commercially ubiquitous "privileged intermediate" used in pharmaceutical and catalyst synthesis is 5-tert-butyl-2-hydroxybenzaldehyde (Hydroxyl at 2, tert-butyl at 5).

[1][2] This guide primarily characterizes the standard 5-tert-butyl-2-hydroxybenzaldehyde but includes a comparative section predicting the spectral shifts for the rare 2-tert-butyl-5-hydroxy isomer to ensure comprehensive coverage.[1][2]

A Comparative Publish Guide for Researchers[1][2][3][4]

Executive Summary

5-tert-butyl-2-hydroxybenzaldehyde is a critical intermediate in the synthesis of Schiff base ligands (e.g., Salen, Salophen) and pharmaceutical precursors.[1][2] Its UV-Vis spectral signature is dominated by the interplay between the phenolic hydroxyl group, the aldehyde carbonyl, and the bulky tert-butyl substituent.[1][2]

Unlike simple phenols, this molecule exhibits excited-state intramolecular proton transfer (ESIPT) capabilities due to the ortho-hydroxyl placement, creating a distinct spectral fingerprint characterized by dual absorption bands in the UV region and significant solvatochromic shifts in basic media.[1][2]

Spectral Characteristics & Data

The absorption spectrum is governed by

transitions of the benzene ring and transitions of the carbonyl group, modified by the auxochromic -OH and alkyl groups.[2]

Table 1: Key Absorption Bands (Ethanol/Methanol)

Transition Type	(nm)	(M cm )	Structural Origin
E2 Band (Primary)	210 - 220	> 20,000	Aromatic ring excitation (High energy).[1][2]
K Band (Conjugation)	255 - 260	~10,000 - 12,000	transition of the conjugated system (Phenol + Carbonyl).[1][2]
R Band (Benzenoid)	330 - 340	~3,000 - 4,500	transition involving the carbonyl lone pair; stabilized by intramolecular H-bonding.[1][2]

Solvatochromic & pH Effects

The spectrum is highly sensitive to the environment due to the acidic phenolic proton (

).[2]

• Non-Polar (Cyclohexane/CHCl

  ): Exhibits vibrational fine structure.[2] The intramolecular Hydrogen Bond (O-H O=C) locks the molecule in a planar conformation, enhancing the intensity of the 335 nm band.[2]

• Polar Protic (MeOH/EtOH): Hydrogen bonding with the solvent competes with the intramolecular bond, causing slight broadening and hypsochromic (blue) shifts of the

  band.[2]

• Basic Conditions (NaOH/KOH): Critical for Analysis. Upon deprotonation to the phenolate anion , the spectrum changes drastically.[2]

  • New Band: A strong charge-transfer band appears at 380–400 nm (Bright Yellow).[1][2]

  • Mechanism: Increased electron density on the oxygen pushes the HOMO energy up, narrowing the HOMO-LUMO gap.[1][2]

Comparative Analysis: Alternatives & Isomers

To validate the identity of your compound, compare its spectrum against these structurally related alternatives.

Table 2: Spectral Comparison Matrix

Compound	Key (nm)	Spectral Distinctions
5-tert-butyl-2-hydroxybenzaldehyde	258, 335	Diagnostic: Strong band at >330 nm due to ortho-H-bond.[1][2]
Salicylaldehyde (Parent)	255, 325	Very similar, but the tert-butyl group causes a 5–10 nm Red Shift (Bathochromic) due to hyperconjugation (+I effect).
4-tert-butylphenol	220, 278	Lacks the 330+ nm carbonyl band.[1][2] Used to detect unformylated starting material.[1][2]
2-tert-butyl-5-hydroxybenzaldehyde (Rare Isomer)	~250, ~310	Prediction: The -OH is meta to CHO.[1][2] No intramolecular H-bond.[1][2] The long-wavelength band will be significantly weaker and blue-shifted (<320 nm) compared to the ortho isomer.[1][2]

Experimental Protocols

Protocol A: Quality Control (Purity Check)

Objective: Verify the absence of unreacted 4-tert-butylphenol starting material.[1][2]

• Preparation: Dissolve 10 mg of sample in 100 mL spectroscopic grade Ethanol (Stock A).

• Dilution: Dilute 1 mL of Stock A to 10 mL (Final Conc: ~10

  g/mL).

• Measurement: Scan 200–500 nm.

• Validation Criteria:

  • Ratio of Abs(335nm) / Abs(258nm) should be constant (approx 0.3 – 0.4).[2]

  • Impurity Flag: If the valley at ~290 nm fills in, or if the 278 nm shoulder becomes a distinct peak, significant phenol starting material is present.[2]

Protocol B: Reaction Monitoring (Schiff Base Formation)

Objective: Monitor condensation with an amine (e.g., ethylenediamine).

• Baseline: Record spectrum of the aldehyde (Band at 335 nm).

• Reaction: As the amine reacts, the Carbonyl C=O is converted to Imine C=N.[2]

• Endpoint: The band at 335 nm will shift to ~315–325 nm (Imine

  ) and often increase in intensity ( increases).[2]

• Visual: Solution often deepens in yellow color due to extended conjugation in the ligand.[1][2]

Visualizing the Mechanism

The following diagram illustrates the structural features dictating the UV-Vis spectrum and the workflow for analysis.

Caption: Causal relationship between structural moieties and observed UV-Vis absorption bands. The intramolecular hydrogen bond is the key driver for the characteristic 335 nm band.[2]

References

• Sigma-Aldrich. 5-tert-Butyl-2-hydroxybenzaldehyde Product Specification & Spectral Data.

• Massey University. Encapsulation of Tetrahedral Anions in Nickel Mesocate Cages (Thesis). Contains synthesis and UV-Vis characterization of salicylaldehyde derivatives.

• Royal Society of Chemistry (RSC). Deaggregation properties and transmetalation studies of a zinc(II) salen-type Schiff-base complex. Dalton Transactions, 2022.[1][2] (Discusses precursor spectra in CHCl3).

• NIST Chemistry WebBook. Salicylaldehyde (Benzaldehyde, 2-hydroxy-) UV-Vis Spectrum. (Used as parent compound baseline).[2]

• ResearchGate. UV/vis spectral data for Cu(II) complexes and their oxidized intermediates. (Provides extinction coefficients for tert-butyl substituted salicylaldimines).

Sources

• 1. 3,5-Di-tert-butylsalicylaldehyde | C15H22O2 | CID 688023 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mro.massey.ac.nz [mro.massey.ac.nz]

Safety & Regulatory Compliance

Operational Disposal Guide: 2-Tert-butyl-5-hydroxybenzaldehyde

Executive Summary & Chemical Identity

This guide outlines the critical disposal and handling procedures for 2-Tert-butyl-5-hydroxybenzaldehyde . While often overshadowed by its common isomer (5-tert-butyl-2-hydroxybenzaldehyde/5-tert-butylsalicylaldehyde), this specific isomer presents unique handling requirements due to the meta-relationship between the aldehyde and hydroxyl groups, affecting its solubility and reactivity profile.

Chemical Identity Verification:

• Chemical Name: 2-Tert-butyl-5-hydroxybenzaldehyde

• Functional Classification: Phenolic Aldehyde / Hindered Phenol

• Molecular Formula:

  [1]

• Key Hazards: Skin/Eye Irritation, Combustible Solid, Acute Aquatic Toxicity.

Operational Directive: Treat this substance as a Non-Halogenated Organic Waste . Strict segregation from strong oxidizers and bases is required to prevent exothermic polymerization or decomposition.

Hazard Profile & Compatibility Matrix

Before initiating disposal, you must understand the "Why" behind the safety protocols. This substance combines the acidity of a phenol with the reactivity of an aldehyde.

Parameter	Characteristic	Operational Implication
Reactivity	Aldehyde Oxidation	Susceptible to auto-oxidation to carboxylic acid upon air exposure. Keep containers tightly sealed.
Acidity	Phenolic Proton	Weakly acidic ( ). Incompatible with strong bases (NaOH, KOH) which form water-soluble salts, altering waste stream classification.
Flammability	Combustible Solid	Flash point typically >100°C, but dust can be explosive. Ground all transfer equipment.
Toxicity	Irritant (Skin/Eye)	Direct contact causes dermatitis. Dust inhalation is a respiratory irritant.
RCRA Status	Non-Listed	Not P- or U-listed. Classified by characteristic: Ignitable (D001) if in flammable solvent.

Disposal Decision Framework

The following workflow dictates the correct waste stream selection. This protocol prevents the common error of mixing phenolic waste with incompatible oxidizers.

Figure 1: Waste Stream Decision Tree. Select the endpoint based on the solvent matrix to ensure RCRA compliance.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Best for: Expired shelf stock, contaminated weighing paper, or reaction precipitates.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk during compaction.

• Segregation: Ensure the container is free of oxidizing agents (nitrates, perchlorates) or strong mineral acids.

• Labeling:

  • Primary Tag: "Hazardous Waste - Solid Organic."

  • Constituents: "2-Tert-butyl-5-hydroxybenzaldehyde (100%)."

  • Hazard Checkbox: Irritant, Toxic.

• Storage: Cap tightly. Store in the "Organic Solids" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)

Best for: Mother liquors or flash chromatography fractions.

• pH Check: If the solution is aqueous or biphasic, verify pH.

  • If Basic (pH > 10): The phenol is deprotonated (phenolate). Neutralize carefully with dilute HCl to pH 6-8 to prevent emulsion formation during disposal processing.

• Solvent Identification:

  • Scenario 1 (Non-Halogenated): If dissolved in Acetone, Ethyl Acetate, or Methanol -> Red Can/Stream B .

  • Scenario 2 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform -> Yellow Can/Stream C .

• Volume Management: Do not fill containers >90% capacity to allow for thermal expansion.

Emergency Spill Response (Spill Loop)

In the event of a benchtop spill, immediate action is required to prevent respiratory exposure to dust or environmental contamination.

Figure 2: Closed-Loop Spill Response Protocol. Note: Do not use paper towels for large spills of phenolic compounds as they increase surface area for potential oxidation/combustion.

Spill Cleanup Kit Requirements:

• Absorbent: Vermiculite, sand, or commercial "Organic" spill pads.

• Neutralizer: Not strictly required, but a mild surfactant helps lift the lipophilic residue.

• Prohibited: Do not use bleach (sodium hypochlorite) on phenolic spills. This generates toxic chlorophenols.

References & Regulatory Grounding

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Washington, D.C. [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. [Link]

• PubChem. Compound Summary: Phenolic Aldehydes (General Class). National Library of Medicine. [Link]

Disclaimer: This guide is intended for trained laboratory personnel. Always consult your institution's Environmental Health & Safety (EHS) officer and the specific Safety Data Sheet (SDS) for your batch before handling.

Sources

• 1. 5-tert-Butyl-2-hydroxybenzaldehyde | CAS 2725-53-3 | SCBT - Santa Cruz Biotechnology [scbt.com]

A Senior Application Scientist's Guide to the Safe Handling of 2-Tert-butyl-5-hydroxybenzaldehyde

As researchers and scientists in the dynamic field of drug development, our pursuit of innovation must be anchored in an unwavering commitment to safety. The handling of specialized chemical reagents, such as 2-Tert-butyl-5-hydroxybenzaldehyde, demands a meticulous and informed approach. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework for understanding the causality behind our safety protocols. Our goal is to empower you with the expertise to create a self-validating system of safety in your laboratory.

While some safety data sheets (SDS) classify 2-Tert-butyl-5-hydroxybenzaldehyde as not a hazardous substance, it is crucial to recognize that the toxicological properties of many specialized chemicals have not been exhaustively investigated. Furthermore, related aromatic aldehydes are known to cause skin, eye, and respiratory irritation.[1][2] Therefore, a prudent approach that minimizes exposure is always the most responsible course of action. This compound can also form explosive mixtures with air upon intense heating.[3]

I. Hazard Assessment and Risk Mitigation

A thorough understanding of the potential hazards is the foundation of safe handling. The primary risks associated with 2-Tert-butyl-5-hydroxybenzaldehyde are dermal, ocular, and respiratory irritation.

Hazard Category	Potential Risk	Mitigation Strategy
Skin Contact	May cause irritation.	Wear appropriate chemical-resistant gloves and a lab coat.[1]
Eye Contact	May cause serious eye irritation.[1]	Use safety glasses with side shields or chemical splash goggles.[4]
Inhalation	May cause respiratory irritation, especially if aerosolized.	Handle in a well-ventilated area or a chemical fume hood.[5][1]
Ingestion	May be harmful if swallowed.	Do not eat, drink, or smoke in laboratory areas.[2]
Thermal Decomposition	Can release irritating and toxic gases upon combustion.	Store away from heat and strong oxidizing agents.[5]

II. Personal Protective Equipment (PPE): Your First Line of Defense

The selection and correct use of PPE are non-negotiable. The following table outlines the recommended PPE for handling 2-Tert-butyl-5-hydroxybenzaldehyde.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Neoprene gloves.[6]	Provides a suitable barrier against incidental contact. Always inspect gloves for integrity before use.
Eye Protection	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles.[6]	Protects against splashes and airborne particles.
Body Protection	Long-sleeved laboratory coat.	Prevents contamination of personal clothing.
Face Protection	Face shield (in addition to goggles).	Recommended when there is a significant risk of splashing.[7]
Respiratory Protection	Generally not required for small quantities in a well-ventilated area. Use a NIOSH-approved respirator if aerosols may be generated.[3][6]	Minimizes the risk of inhaling irritating vapors or aerosols.

Procedural Workflow for PPE Usage

Sources

• 1. fishersci.com [fishersci.com]
• 2. valsynthese.ch [valsynthese.ch]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. carlroth.com [carlroth.com]
• 5. georganics.sk [georganics.sk]
• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 7. cdc.gov [cdc.gov]